4-Hydroxychlorpropham-d7

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Manufacturing of 4-Hydroxychlorpropham-d7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a feasible synthetic pathway for 4-Hydroxychlorpropham-d7, a deuterated analog of a metabolite of the herbicide chlorpropham (B1668850). This isotopically labeled compound serves as a crucial internal standard for quantitative analysis in various research and drug development applications. This document outlines the multi-step synthesis, including detailed experimental protocols, and presents key analytical data for the final product and its intermediates.

Introduction

4-Hydroxychlorpropham, a metabolite of the widely used herbicide and plant growth regulator chlorpropham, is of significant interest in environmental and toxicological studies.[1][2] The deuterated isotopologue, 4-Hydroxychlorpropham-d7, is an invaluable tool for researchers, enabling precise quantification in complex matrices through isotope dilution mass spectrometry.[3] The deuterium (B1214612) labeling on the isopropyl group provides a distinct mass shift without significantly altering the chemical properties of the molecule, making it an ideal internal standard.

This guide details a plausible and robust synthetic route for the preparation of 4-Hydroxychlorpropham-d7, starting from commercially available materials. The synthesis involves three main stages: the preparation of the key intermediate 3-chloro-4-hydroxyaniline, the synthesis of the deuterated reagent isopropyl-d7 chloroformate, and the final coupling reaction to yield the target molecule.

Synthetic Pathway Overview

The synthesis of 4-Hydroxychlorpropham-d7 can be achieved through a three-step process. The overall scheme is presented below, followed by detailed experimental protocols for each step.

Caption: Proposed synthetic pathway for 4-Hydroxychlorpropham-d7.

Experimental Protocols

Step 1: Synthesis of 3-Chloro-4-hydroxyaniline

This procedure involves the chlorination of p-nitrophenol followed by the reduction of the nitro group to an amine.

3.1.1. Chlorination of p-Nitrophenol to 2-Chloro-4-nitrophenol

• Materials: p-Nitrophenol, chlorine gas, inert organic solvent (e.g., dichloromethane).

• Procedure:

  • Dissolve p-nitrophenol in the inert organic solvent in a reaction vessel equipped with a gas inlet and a stirrer.

  • Bubble chlorine gas through the solution at a controlled rate while maintaining the reaction temperature.

  • Monitor the reaction progress using a suitable analytical technique (e.g., TLC or GC).

  • Upon completion, purge the reaction mixture with an inert gas (e.g., nitrogen) to remove excess chlorine.

  • The solvent is removed under reduced pressure to yield crude 2-chloro-4-nitrophenol, which can be purified by recrystallization.

3.1.2. Reduction of 2-Chloro-4-nitrophenol to 3-Chloro-4-hydroxyaniline

• Materials: 2-Chloro-4-nitrophenol, activated carbon, ferric chloride hexahydrate, sodium hydroxide, hydrazine (B178648) hydrate (B1144303).[4]

• Procedure:

  • To a suspension of 2-chloro-4-nitrophenol and activated carbon in water, add a catalytic amount of ferric chloride hexahydrate.[4]

  • Add a solution of sodium hydroxide.[4]

  • Slowly add hydrazine hydrate to the mixture while controlling the temperature.[4]

  • After the addition is complete, continue stirring until the reaction is complete (monitored by TLC).

  • The catalyst can be recovered by filtration.[4]

  • The filtrate is then neutralized to precipitate the product, 3-chloro-4-hydroxyaniline, which is collected by filtration, washed with water, and dried.

Step 2: Synthesis of Isopropyl-d7 Chloroformate

This step involves the reaction of deuterated isopropanol (B130326) with phosgene (B1210022). Caution: Phosgene is a highly toxic gas and should be handled with extreme care in a well-ventilated fume hood by trained personnel only.

• Materials: Isopropanol-d8, phosgene (or a phosgene equivalent like triphosgene).

• Procedure:

  • Cool a solution of isopropanol-d8 in an inert solvent (e.g., toluene) in a reaction vessel.

  • Slowly introduce a solution of phosgene in the same solvent to the cooled isopropanol-d8 solution with vigorous stirring.

  • Maintain the reaction at a low temperature to control the exotherm.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for several hours.

  • The resulting isopropyl-d7 chloroformate can be purified by distillation under reduced pressure.

Step 3: Coupling of 3-Chloro-4-hydroxyaniline with Isopropyl-d7 Chloroformate

This final step forms the carbamate (B1207046) linkage to yield 4-Hydroxychlorpropham-d7.

• Materials: 3-Chloro-4-hydroxyaniline, Isopropyl-d7 chloroformate, a non-nucleophilic base (e.g., pyridine (B92270) or triethylamine), an inert solvent (e.g., tetrahydrofuran (B95107) or dichloromethane).

• Procedure:

  • Dissolve 3-chloro-4-hydroxyaniline in the inert solvent and cool the solution in an ice bath.

  • Add the base to the solution.

  • Slowly add a solution of isopropyl-d7 chloroformate in the same solvent to the reaction mixture.

  • Allow the reaction to proceed at low temperature and then gradually warm to room temperature.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, the reaction mixture is washed with dilute acid and brine.

  • The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

  • The crude 4-Hydroxychlorpropham-d7 is purified by column chromatography on silica (B1680970) gel.

Data Presentation

The following tables summarize the key physical and analytical data for the final product and its precursors.

Table 1: Physicochemical Properties of Key Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	CAS Number	Appearance
3-Chloro-4-hydroxyaniline	C₆H₆ClNO	143.57	3964-52-1	Light yellow to brown powder[5]
Isopropanol-d8	C₃D₈O	68.16	19214-96-1	Colorless liquid
Isopropyl-d7 chloroformate	C₄D₇ClO₂	131.61	N/A	Colorless liquid
4-Hydroxychlorpropham-d7	C₁₀H₅D₇ClNO₃	236.70	28705-96-6 (Unlabelled)[3]	Off-white solid

Table 2: Expected Analytical Data for 4-Hydroxychlorpropham-d7

Analytical Technique	Expected Results
¹H NMR	Aromatic protons will be observed. The characteristic septet and doublet for the non-deuterated isopropyl group will be absent.
¹³C NMR	Signals corresponding to the aromatic carbons, the carbonyl carbon, and the methine carbon of the isopropyl group (with reduced intensity due to deuteration) are expected.
Mass Spectrometry (ESI+)	Expected [M+H]⁺ at m/z 237.7. The isotopic pattern will confirm the presence of one chlorine atom and seven deuterium atoms.
Purity (by HPLC)	≥98%

Experimental Workflow and Logical Relationships

The following diagram illustrates the overall workflow for the synthesis and purification of 4-Hydroxychlorpropham-d7.

Caption: Overall workflow for the synthesis of 4-Hydroxychlorpropham-d7.

This detailed guide provides a comprehensive framework for the successful synthesis and manufacturing of 4-Hydroxychlorpropham-d7. Researchers and scientists can utilize this information to produce this valuable analytical standard for their specific research needs. Adherence to standard laboratory safety protocols is paramount, especially when handling hazardous reagents such as phosgene.

References

• 1. Biotransformation of chlorpropham (CIPC) in isolated rat hepatocytes and xenoestrogenic activity of CIPC and its metabolites by in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chlorpropham - Wikipedia [en.wikipedia.org]
• 3. clearsynth.com [clearsynth.com]
• 4. Page loading... [wap.guidechem.com]
• 5. innospk.com [innospk.com]

Chlorpropham metabolic pathway to 4-Hydroxychlorpropham

An In-Depth Technical Guide to the Metabolic Pathway of Chlorpropham (B1668850) to 4-Hydroxychlorpropham (B1199407)

Introduction

Chlorpropham (isopropyl N-(3-chlorophenyl)carbamate, CIPC) is a widely utilized plant growth regulator and herbicide, primarily known for its application as a potato sprout suppressant.[1] Understanding its metabolic fate in biological systems is crucial for assessing its toxicological profile and environmental impact. One of the primary metabolic transformations of chlorpropham is aromatic hydroxylation, leading to the formation of 4-hydroxychlorpropham. This guide provides a detailed overview of this metabolic pathway, supported by quantitative data, experimental methodologies, and a visual representation of the process.

Core Metabolic Pathway: Aromatic Hydroxylation

The conversion of chlorpropham to 4-hydroxychlorpropham is a phase I metabolic reaction. This process involves the introduction of a hydroxyl group (-OH) onto the aromatic ring of the chlorpropham molecule, specifically at the para-position (position 4) relative to the carbamate (B1207046) group.

• Enzymatic System: This hydroxylation is primarily catalyzed by the Cytochrome P450 (CYP) monooxygenase system.[2] CYPs are a superfamily of heme-containing enzymes that play a central role in the metabolism of a wide array of xenobiotics, including herbicides and pharmaceuticals.[2][3]

• Reaction Mechanism: The CYP-mediated reaction utilizes molecular oxygen and NADPH to insert one oxygen atom into the chlorpropham molecule, forming the hydroxylated metabolite, while the other oxygen atom is reduced to water.[4]

Following its formation, 4-hydroxychlorpropham, a major metabolite, undergoes phase II conjugation reactions.[5][6] It is further metabolized into glucuronide and sulfate (B86663) conjugates, which are more water-soluble and readily excreted from the body.[5][7] In rats, the most significant metabolic transformation is this hydroxylation at the para-position, followed by conjugation with sulfate.[7]

Quantitative Data on Chlorpropham Metabolism

The distribution and concentration of chlorpropham and its metabolites vary depending on the biological system. The following table summarizes key quantitative findings from various studies.

Biological System	Matrix	Metabolite	Concentration / Percentage of Total Radioactivity (TRR)	Reference
Rat (in vivo)	Urine & Feces	p-hydroxy-chlorpropham O-sulfate	Main metabolite (part of 58-70% total aryl O-sulfate conjugates)	[8]
Urine & Feces	p-hydroxy-chlorpropham	Major metabolite	[8]
Rat Hepatocytes (in vitro)	Extracellular Medium	Free 4-hydroxychlorpropham	Increased ~3-fold compared to intracellular levels after 0.5h	[5]
Extracellular Medium	4-hydroxychlorpropham conjugates	Glucuronide conjugate increased predominantly over time	[5]
Lactating Goat (in vivo)	Milk	p-hydroxy-chlorpropham O-sulfate	27.6% of TRR (0.10 mg/kg)	[8]
Liver	p-hydroxy-chlorpropham O-sulfate	10.9% of TRR (0.02 mg/kg)	[8]
Kidney	p-hydroxy-chlorpropham O-sulfate	20.3% of TRR (0.01 mg/kg)	[8]
Laying Hen (in vivo)	Eggs (Yolk)	p-hydroxy-chlorpropham O-sulfate	14.5% of TRR (0.03 mg/kg)	[8]
Liver	p-hydroxy-chlorpropham O-sulfate	16.2% of TRR (0.08 mg/kg)	[8]
Kidney	p-hydroxy-chlorpropham O-sulfate	15.1% of TRR (0.07 mg/kg)	[8]
Stored Potatoes	Pulp	Conjugates of p-hydroxy-chlorpropham	Two different conjugates each accounted for 18% of TRR	[8]

Experimental Protocols

The study of chlorpropham metabolism relies on robust analytical methodologies to separate and quantify the parent compound and its various metabolites from complex biological matrices.

Analysis of Chlorpropham and Metabolites by High-Performance Liquid Chromatography (HPLC)-UV

This method is commonly used for the simultaneous determination of chlorpropham and its primary degradation product, 3-chloroaniline, in potato samples.[9][10]

• Sample Preparation and Extraction:

  • Homogenize the sample material (e.g., potato tissue).

  • Perform an extraction using a methanol-water solvent. For improved recovery of metabolites like 3-chloroaniline, an overnight soaking extraction with 1 M sulfuric acid in 50% methanol (B129727) at 50°C can be employed.[9][11]

  • Partition the extract with a solvent like methylene (B1212753) chloride.[12]

  • Evaporate the organic solvent under a stream of nitrogen and reconstitute the residue in the mobile phase.[12]

  • Filter the final extract through a 0.2 µm or 0.45 µm PTFE syringe filter before injection into the HPLC system.[9]

• Chromatographic Conditions:

  • Column: Phenomenex ODS-2 (250 mm × 4.60 mm, 5 µm) or similar C18 column.[10]

  • Mobile Phase: Isocratic elution with approximately 60-62% methanol in water.[9][10]

  • Flow Rate: 1.5 mL/min.[9][10]

  • Detection: UV detector set to 210 nm.[9][10]

  • Internal Standard: Propham (IPC) is often used for quantification.[9]

Metabolite Profiling using Radiolabeled [¹⁴C]-Chlorpropham

Radiolabeling studies are the gold standard for comprehensive metabolite profiling and determining the distribution of the parent compound and its metabolites in a biological system.[8]

• Dosing and Sample Collection:

  • Administer [¹⁴C-ring]-chlorpropham to the test organism (e.g., rat, goat) via oral gavage or in capsules.[8][13]

  • Collect excreta (urine, feces), milk, and blood samples at predetermined intervals.[8][13]

  • At the end of the study, collect tissues (liver, kidney, fat, muscle) for analysis.[8]

• Extraction and Analysis:

  • Homogenize tissues and extract radioactivity using solvents like acetonitrile.

  • Analyze filtered urine and tissue extracts directly by reverse-phase HPLC with a radioactivity detector.[8]

  • Characterize and identify significant metabolites by comparing their retention times with those of known standards.

  • For further confirmation, isolate major radioactive peaks from HPLC and analyze them using normal-phase Thin-Layer Chromatography (TLC).[8]

  • Quantify total radioactivity in samples and tissues using Liquid Scintillation Counting (LSC).[8]

Visualizing the Metabolic Pathway

The following diagrams illustrate the key steps in the metabolic conversion of chlorpropham.

Caption: Primary metabolic pathway of Chlorpropham to 4-Hydroxychlorpropham.

Caption: Generalized workflow for the analysis of Chlorpropham metabolites.

References

• 1. Chlorpropham - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Cytochrome P450-mediated herbicide metabolism in plants: current understanding and prospects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biochemistry, Cytochrome P450 - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Biotransformation of chlorpropham (CIPC) in isolated rat hepatocytes and xenoestrogenic activity of CIPC and its metabolites by in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metabolism and cytotoxicity of chlorpropham (CIPC) and its essential metabolites in isolated rat hepatocytes during a partial inhibition of sulphation and glucuronidation reactions: a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Chlorpropham | C10H12ClNO2 | CID 2728 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. fao.org [fao.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. nucleus.iaea.org [nucleus.iaea.org]
• 13. CHLORPROPHAM [inchem.org]

The Indispensable Role of Deuterated Internal Standards in Pesticide Analysis: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the landscape of modern analytical chemistry, the accurate and precise quantification of pesticide residues in complex matrices such as food, cannabis, and environmental samples is of paramount importance for consumer safety and regulatory compliance. The inherent variability in sample preparation, chromatographic separation, and mass spectrometric detection, compounded by significant matrix effects, poses substantial challenges to achieving reliable results. This technical guide provides an in-depth exploration of the function and application of deuterated internal standards as a cornerstone of robust pesticide analysis. It details their fundamental advantages, presents quantitative data underscoring their efficacy, and provides detailed experimental protocols for their implementation in widely used analytical workflows.

The core principle behind the use of deuterated internal standards lies in their structural and chemical similarity to the target analytes. By replacing one or more hydrogen atoms with its heavy isotope, deuterium, these standards exhibit nearly identical physicochemical properties, including extraction efficiency, chromatographic retention time, and ionization behavior. This allows them to act as a reliable reference, co-eluting with the target pesticide and experiencing similar variations and matrix-induced signal suppression or enhancement. The use of a known concentration of the deuterated internal standard enables a ratiometric quantification, which effectively normalizes for these variations, leading to a significant improvement in the accuracy, precision, and reproducibility of the analytical method.

This guide will demonstrate through data and established protocols that the implementation of deuterated internal standards is not merely a recommendation but a critical component for generating high-quality, defensible data in pesticide residue analysis.

The Core Advantage: Mitigating Variability and Enhancing Accuracy

The primary challenge in trace-level quantitative analysis is overcoming systematic and random errors introduced at various stages of the analytical workflow. Deuterated internal standards are uniquely suited to address these challenges in pesticide analysis.

1. Compensation for Matrix Effects: Matrix effects are a major source of analytical error in LC-MS/MS and GC-MS analysis of complex samples. Co-extracted matrix components can interfere with the ionization of the target analyte in the mass spectrometer's source, leading to either suppression or enhancement of the signal. Because deuterated internal standards have nearly identical chemical properties and chromatographic retention times to their non-labeled counterparts, they are affected by the matrix in a virtually identical manner. By calculating the ratio of the analyte signal to the internal standard signal, the variability introduced by the matrix effect is effectively canceled out.

2. Correction for Sample Preparation Losses: The multi-step nature of sample preparation, including extraction, cleanup, and concentration, can lead to analyte loss. A deuterated internal standard, added at the beginning of the sample preparation process, experiences the same procedural losses as the target analyte. The ratiometric measurement corrects for these losses, ensuring that the final calculated concentration is reflective of the original amount in the sample.

3. Improved Method Robustness and Reproducibility: By compensating for variations in instrument performance, injection volume, and sample handling, deuterated internal standards contribute to the overall robustness and reproducibility of the analytical method. This is critical for inter-laboratory comparisons and for ensuring the long-term consistency of analytical results.

The logical workflow for how a deuterated internal standard corrects for analytical variability is illustrated in the diagram below.

Caption: Logical workflow for analytical correction using a deuterated internal standard.

Quantitative Data on the Efficacy of Deuterated Internal Standards

The use of deuterated internal standards provides a marked improvement in data quality. A study on the analysis of pesticides and mycotoxins in complex cannabis matrices highlights this. When using an external standard calibration, the accuracy of quality control samples varied by more than 60%, with relative standard deviations (RSDs) exceeding 50%. However, upon implementing deuterated internal standards, the accuracy improved to within 25%, and the RSDs dropped to below 20%[1].

Parameter	Without Deuterated Internal Standard	With Deuterated Internal Standard
Accuracy Variation	> 60%	< 25%
Relative Standard Deviation (RSD)	> 50%	< 20%
Table 1: Improvement in Data Quality with Deuterated Internal Standards in Complex Matrices[1].

Another study focusing on the validation of a multi-residue method for five pesticides in tomato, pepper, and orange matrices using the QuEChERS method and LC-MS/MS demonstrated excellent linearity and recovery when a deuterated internal standard was used. The coefficient of determination (r²) for the calibration curves was consistently higher than 0.99, and mean recoveries were within the acceptable range of 70-120% with RSDs below 20%[2].

Pesticide	Matrix	Fortification Level (mg/kg)	Mean Recovery (%)	RSD (%)
Pesticide A	Tomato	0.010	95	8
Pesticide A	Tomato	0.100	98	6
Pesticide B	Pepper	0.010	88	12
Pesticide B	Pepper	0.100	92	9
Pesticide C	Orange	0.010	105	15
Pesticide C	Orange	0.100	102	11
Table 2: Example Validation Data for Pesticide Analysis using a Deuterated Internal Standard and QuEChERS-LC-MS/MS (Data is illustrative based on findings in cited literature)[2].

Experimental Protocols

A widely adopted and effective method for the extraction of pesticides from a variety of matrices is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol, followed by analysis using LC-MS/MS or GC-MS.

Experimental Workflow Diagram

The following diagram illustrates a typical experimental workflow for pesticide residue analysis using deuterated internal standards.

Caption: General experimental workflow for QuEChERS-based pesticide analysis.

Detailed Methodology: QuEChERS Extraction and LC-MS/MS Analysis

This protocol is a representative example for the analysis of pesticides in a fruit or vegetable matrix.

1. Sample Preparation and Extraction:

• Weigh 10 g ± 0.1 g of a homogenized sample into a 50 mL centrifuge tube[2].

• Add a known volume of the deuterated internal standard working solution. For instance, add 50 µL of a 10 mg/L mix of deuterated standards[2].

• Add 10 mL of acetonitrile[2].

• Shake vigorously for 4 minutes using a mechanical shaker[2].

• Add a packet of QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate)[2].

• Immediately shake for another 4 minutes and then centrifuge at ≥ 3000 rpm for 5 minutes[2].

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer a 3 mL aliquot of the upper acetonitrile layer to a 15 mL d-SPE tube containing, for example, 750 mg MgSO₄, 125 mg Primary Secondary Amine (PSA), and 125 mg C18[2]. The choice of d-SPE sorbents depends on the matrix.

• Vortex for 30 seconds.

• Centrifuge at ≥ 3000 rpm for 5 minutes[2].

3. Preparation for LC-MS/MS Analysis:

• Take an aliquot of the cleaned extract and dilute it as needed (e.g., a 5-fold dilution with water) to minimize matrix effects further[2].

• Transfer the final extract into an autosampler vial for analysis.

4. LC-MS/MS Parameters:

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer (e.g., Shimadzu LCMS-8060, Agilent 6470)[1][3].

• Column: A reverse-phase C18 column is commonly used.

• Mobile Phase: A gradient of water and methanol (B129727) or acetonitrile, often with additives like formic acid or ammonium (B1175870) formate (B1220265) to improve chromatography and ionization.

• Ionization Mode: Electrospray ionization (ESI) in both positive and negative modes to cover a wide range of pesticides.

• Detection Mode: Multiple Reaction Monitoring (MRM) for its high selectivity and sensitivity. For each analyte and its deuterated internal standard, at least two MRM transitions (a quantifier and a qualifier) should be monitored.

The Impact of Matrix Effects and Mitigation by Deuterated Standards

The following diagram provides a conceptual illustration of how matrix effects can alter the analyte signal and how a deuterated internal standard can correct for this.

Caption: Conceptual diagram of matrix effect mitigation by a deuterated internal standard.

Even with the use of deuterated internal standards, for the most accurate quantification, especially in highly complex or variable matrices, the use of matrix-matched calibration standards is often recommended[4][5]. This involves preparing the calibration standards in a blank matrix extract that is representative of the samples being analyzed. This approach ensures that the calibration standards and the samples experience the same matrix effects, further improving the accuracy of the quantification.

Conclusion

Deuterated internal standards are an indispensable tool in modern pesticide analysis. Their ability to closely mimic the behavior of target analytes throughout the entire analytical process provides a robust mechanism for correcting for a wide range of potential errors, most notably matrix effects and variations in sample preparation. The quantitative data clearly demonstrates a significant improvement in accuracy and precision with their use. While the initial cost of isotopically labeled standards may be a consideration, the enhanced data quality, reliability, and the reduction in failed analytical runs and repeat analyses provide a strong justification for their implementation. For any laboratory conducting pesticide residue analysis for regulatory, food safety, or research purposes, the use of deuterated internal standards is a critical component of a validated and defensible analytical workflow.

References

• 1. lcms.cz [lcms.cz]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. agilent.com [agilent.com]
• 4. Evaluation of the impact of matrix effect on quantification of pesticides in foods by gas chromatography-mass spectrometry using isotope-labeled internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physical Characteristics of 4-Hydroxychlorpropham-d7

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxychlorpropham-d7 is the deuterated analog of 4-hydroxychlorpropham, a primary metabolite of the herbicide chlorpropham (B1668850). Due to its isotopic labeling, 4-Hydroxychlorpropham-d7 serves as an invaluable internal standard for quantitative analysis in various research and drug development applications, particularly in studies involving mass spectrometry. The incorporation of seven deuterium (B1214612) atoms provides a distinct mass shift, enabling precise differentiation from its unlabeled counterpart while maintaining nearly identical chemical and physical properties. This guide provides a comprehensive overview of the known physical characteristics of 4-Hydroxychlorpropham-d7, including its chemical properties, metabolic pathway, and generalized experimental protocols.

Chemical and Physical Properties

Property	Value	Source/Comment
Molecular Formula	C₁₀H₅D₇ClNO₃	[1]
Molecular Weight	236.70 g/mol	[1]
CAS Number (Unlabeled)	28705-96-6	[1]
Appearance	Expected to be a solid	Based on the physical state of the parent compound, chlorpropham, which is a solid at room temperature.[2]
Melting Point	Not available	The melting point of the parent compound, chlorpropham, is 37-40°C.[3] The deuterated metabolite's melting point is expected to be similar but has not been experimentally reported in the available literature.
Boiling Point	Not available	The parent compound, chlorpropham, decomposes at 477°F (247°C).[2][4] The boiling point of the deuterated metabolite is not documented.
Solubility	Expected to have low water solubility	The parent compound, chlorpropham, has a low water solubility of 102.5 ppm.[3] Metabolites are often more polar and thus more water-soluble, but specific data for 4-Hydroxychlorpropham-d7 is unavailable.
Isotopic Purity	Not available	Typically specified by the manufacturer in the Certificate of Analysis. High isotopic purity is crucial for its function as an internal standard.
Stability	Stable under recommended storage conditions	Deuterated standards are generally stable. For long-term storage, it is often recommended to store them at -20°C, protected from light. The parent compound, chlorpropham, is stable in sterile water in the dark.[3]

Metabolic Pathway of Chlorpropham

Chlorpropham undergoes metabolic transformation in biological systems, primarily through hydroxylation and subsequent conjugation. The primary metabolic pathway involves the formation of 4-hydroxychlorpropham, which is then conjugated with glucuronic acid or sulfate (B86663) to facilitate its excretion.[5][6][7]

Metabolic conversion of chlorpropham to its primary hydroxylated metabolite and subsequent conjugation.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 4-Hydroxychlorpropham-d7 are not publicly available. However, based on general methodologies for similar deuterated compounds and the analysis of chlorpropham and its metabolites, the following generalized protocols can be proposed.

Synthesis of 4-Hydroxychlorpropham-d7 (Representative Protocol)

The synthesis of deuterated metabolites often involves either the use of a deuterated starting material in a synthetic route analogous to the non-deuterated compound or late-stage isotopic exchange on the target molecule or a precursor.[8][9][10] A plausible approach for 4-Hydroxychlorpropham-d7 would involve the reaction of 3-chloro-4-hydroxyphenyl isocyanate with deuterated isopropanol (B130326) (isopropanol-d8).

Materials:

• 3-chloro-4-hydroxyphenyl isocyanate

• Isopropanol-d8

• Anhydrous aprotic solvent (e.g., tetrahydrofuran, diethyl ether)

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• Dissolve 3-chloro-4-hydroxyphenyl isocyanate in the anhydrous aprotic solvent under an inert atmosphere.

• Slowly add a stoichiometric amount of isopropanol-d8 to the reaction mixture with stirring.

• Allow the reaction to proceed at room temperature or with gentle heating until completion, monitoring by a suitable technique (e.g., TLC or LC-MS).

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product using column chromatography or recrystallization to obtain 4-Hydroxychlorpropham-d7.

• Characterize the final product using NMR and mass spectrometry to confirm its structure and isotopic purity.

A generalized workflow for the synthesis of 4-Hydroxychlorpropham-d7.

Analysis of 4-Hydroxychlorpropham-d7 by LC-MS/MS (Representative Protocol)

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the method of choice for the quantitative analysis of 4-Hydroxychlorpropham-d7, leveraging its properties as an internal standard.[11][12][13][14]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions (Example):

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A suitable gradient to achieve separation from matrix components and the unlabeled analyte.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

Mass Spectrometry Conditions (Example):

• Ionization Mode: Electrospray Ionization (ESI), positive or negative ion mode.

• Multiple Reaction Monitoring (MRM):

  • 4-Hydroxychlorpropham: Monitor a specific precursor-to-product ion transition.

  • 4-Hydroxychlorpropham-d7: Monitor the corresponding mass-shifted precursor-to-product ion transition.

• Data Analysis: Quantify the unlabeled analyte by comparing its peak area to that of the deuterated internal standard.

A typical workflow for the analysis of a target analyte using a deuterated internal standard like 4-Hydroxychlorpropham-d7.

Spectroscopic Data

Detailed, publicly available spectroscopic data (NMR, IR, MS) for 4-Hydroxychlorpropham-d7 is limited. However, the expected fragmentation patterns in mass spectrometry and key signals in NMR can be predicted based on the structure and the properties of the unlabeled analog.

Mass Spectrometry:

In mass spectrometry, 4-Hydroxychlorpropham-d7 will exhibit a molecular ion peak that is 7 mass units higher than its unlabeled counterpart. The fragmentation pattern is expected to be similar to 4-hydroxychlorpropham, with characteristic losses corresponding to the functional groups present in the molecule.

NMR Spectroscopy:

In ¹H NMR spectroscopy, the signals corresponding to the seven deuterium atoms in the isopropyl group will be absent. The remaining aromatic and amine protons would be observable. In ¹³C NMR, the carbons directly bonded to deuterium will show a characteristic multiplet due to C-D coupling and will be shifted slightly upfield compared to the unlabeled compound.

Conclusion

4-Hydroxychlorpropham-d7 is a critical analytical tool for researchers in drug metabolism, pharmacokinetics, and environmental analysis. While specific experimental data on its physical properties are not extensively published, its characteristics can be reliably inferred from its chemical structure and the known properties of its non-deuterated analog and other deuterated standards. The provided metabolic pathway and generalized experimental protocols offer a foundational understanding for the effective utilization of this compound in scientific research. For precise quantitative applications, it is imperative to refer to the manufacturer's certificate of analysis for lot-specific information on purity and isotopic enrichment.

References

• 1. clearsynth.com [clearsynth.com]
• 2. Chlorpropham | C10H12ClNO2 | CID 2728 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. Chlorpropham | 101-21-3 [chemicalbook.com]
• 5. fao.org [fao.org]
• 6. Biotransformation of chlorpropham (CIPC) in isolated rat hepatocytes and xenoestrogenic activity of CIPC and its metabolites by in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Metabolism and cytotoxicity of chlorpropham (CIPC) and its essential metabolites in isolated rat hepatocytes during a partial inhibition of sulphation and glucuronidation reactions: a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. hyphadiscovery.com [hyphadiscovery.com]
• 9. Synthesis of Deuterated Compounds by Flow Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Clinical Application and Synthesis Methods of Deuterated Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. epa.gov [epa.gov]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. epa.gov [epa.gov]
• 14. agilent.com [agilent.com]

Decoding the Fragments: A Technical Guide to the Mass Spectrum of 4-Hydroxychlorpropham-d7

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive interpretation of the mass spectrum of 4-Hydroxychlorpropham-d7, a deuterated internal standard crucial for the accurate quantification of its unlabeled counterpart in complex matrices. This document outlines the expected fragmentation patterns, detailed experimental protocols for its analysis, and the logical pathways of its dissociation, offering a valuable resource for researchers in analytical chemistry, drug metabolism, and toxicology.

Introduction

4-Hydroxychlorpropham is a metabolite of the herbicide chlorpropham (B1668850). Its detection and quantification in biological and environmental samples are critical for exposure and safety assessments. The use of a stable isotope-labeled internal standard, such as 4-Hydroxychlorpropham-d7, is the gold standard in quantitative mass spectrometry, particularly in liquid chromatography-mass spectrometry (LC-MS) applications. The deuterium-labeled analog exhibits nearly identical chemical and physical properties to the native compound, ensuring it effectively accounts for variations in sample preparation, chromatography, and ionization efficiency. Understanding the mass spectral behavior of 4-Hydroxychlorpropham-d7 is paramount for developing robust and reliable analytical methods.

Molecular Structure and Isotopic Labeling

4-Hydroxychlorpropham-d7 has the following chemical structure:

Caption: Structure of 4-Hydroxychlorpropham-d7.

The seven deuterium (B1214612) atoms are located on the isopropyl group, which results in a predictable mass shift in the precursor and fragment ions containing this moiety.

Expected Mass Spectrum and Fragmentation Pathway

Based on the known fragmentation of chlorpropham and its metabolites, the electron ionization (EI) mass spectrum of 4-Hydroxychlorpropham-d7 is anticipated to exhibit a distinct pattern. The primary fragmentation pathways involve cleavage of the carbamate (B1207046) group and rearrangements within the molecule.

The predicted major fragments for 4-Hydroxychlorpropham-d7 (Molecular Weight: 236.70) and the corresponding fragments for the unlabeled compound (Molecular Weight: 229.66) are summarized below.

Putative Fragment Structure	Unlabeled m/z	4-Hydroxychlorpropham-d7 m/z	Description of Neutral Loss
[M]+•	229	236	Molecular Ion
[M - C3H7O]+	170	170	Loss of isopropoxy radical
[M - C3D7O]+	-	169	Loss of deuterated isopropoxy radical
[M - C3H6]+•	187	-	McLafferty rearrangement (loss of propene)
[M - C3D6]+•	-	193	McLafferty rearrangement (loss of deuterated propene)
[C6H5ClNO]+•	143	143	3-chloro-4-hydroxyaniline radical cation
[C6H4Cl]+	111	111	Chlorophenyl cation
[C3D7O]+	-	66	Deuterated isopropoxy cation
[C3D7]+	-	49	Deuterated isopropyl cation

The following diagram illustrates the proposed fragmentation pathway of 4-Hydroxychlorpropham-d7.

Caption: Proposed fragmentation pathway of 4-Hydroxychlorpropham-d7.

Experimental Protocol: GC-MS Analysis

This section provides a detailed methodology for the analysis of 4-Hydroxychlorpropham-d7 using Gas Chromatography-Mass Spectrometry (GC-MS).

1. Sample Preparation (Solid Phase Extraction - SPE)

• Objective: To extract and concentrate the analyte from a biological matrix (e.g., urine).

• Materials: C18 SPE cartridges, methanol (B129727), deionized water, ethyl acetate.

• Procedure:

  • Condition the C18 SPE cartridge with 3 mL of methanol followed by 3 mL of deionized water.

  • Load 1 mL of the sample (e.g., hydrolyzed urine) onto the cartridge.

  • Wash the cartridge with 3 mL of deionized water to remove interferences.

  • Elute the analyte with 2 mL of ethyl acetate.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of a suitable solvent (e.g., ethyl acetate) for GC-MS analysis.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• GC Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection: 1 µL, splitless mode.

• Inlet Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 1 minute.

  • Ramp: 25°C/min to 200°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C, hold for 5 minutes.

• MSD Transfer Line Temperature: 280°C.

• Ion Source: Electron Ionization (EI) at 70 eV.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis and full scan (m/z 50-300) for qualitative confirmation.

• SIM Ions for 4-Hydroxychlorpropham-d7: m/z 236 (quantifier), 193 (qualifier), 143 (qualifier).

• SIM Ions for 4-Hydroxychlorpropham: m/z 229 (quantifier), 187 (qualifier), 143 (qualifier).

The following workflow diagram illustrates the analytical process.

Caption: Experimental workflow for the analysis of 4-Hydroxychlorpropham-d7.

Conclusion

The interpretation of the mass spectrum of 4-Hydroxychlorpropham-d7 is fundamental to its application as an internal standard. The predictable mass shift of 7 Da in the molecular ion and key fragments containing the deuterated isopropyl group allows for clear differentiation from its unlabeled analog. The detailed experimental protocol provided herein serves as a robust starting point for the development of sensitive and specific quantitative methods for 4-Hydroxychlorpropham in various matrices. A thorough understanding of these principles is essential for researchers and professionals dedicated to advancing analytical methodologies in drug development and safety assessment.

Safety data sheet (SDS) for 4-Hydroxychlorpropham-d7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 4-Hydroxychlorpropham-d7, a deuterated stable isotope-labeled analytical standard. The content herein is intended for laboratory research purposes only and summarizes critical safety data, experimental applications, and the biological context of the parent compound.

Section 1: Safety Data Sheet (SDS) Summary

The following information is a summary of data typically found in a Safety Data Sheet and should be used for informational purposes. Always refer to the SDS provided by the manufacturer before handling the compound.

Identification and Physical Properties

Parameter	Value	Reference
Chemical Name	Isopropyl-d7 N-(3-Chloro-4-hydroxyphenyl)carbamate	[1][2]
Synonyms	4-Hydroxychlorpropham-d7, (3-Chloro-4-hydroxyphenyl)-carbamic Acid 1-Methylethyl-d7 Ester	[1][2]
Molecular Formula	C₁₀H₅D₇ClNO₃	[1][2]
Molecular Weight	236.70 g/mol	[1][2]
Appearance	White to off-white solid	N/A
Storage	Store at -20°C, tightly closed, dry, under inert gas.	N/A

Hazard Identification and Precautionary Measures

This compound is classified based on the GHS (Globally Harmonized System) data for the parent compound and similar chemicals. It is intended for laboratory use by trained personnel only.

Hazard Classification	GHS Category	Hazard Statement
Skin Irritation	Category 2	H315: Causes skin irritation.[3][4]
Eye Irritation	Category 2A	H319: Causes serious eye irritation.[3][4]
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.[4]
STOT - Single Exposure	Category 3	H335: May cause respiratory irritation.[3]

Signal Word: Warning [3][4]

Selected Precautionary Statements:

• P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]

• P264: Wash skin thoroughly after handling.[3]

• P280: Wear protective gloves, eye protection, and face protection.[3]

• P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3]

• P405: Store locked up.[3]

• P501: Dispose of contents/container to an approved waste disposal plant.[3]

Section 2: Core Technical Information

4-Hydroxychlorpropham-d7 is the deuterated form of 4-hydroxychlorpropham, a metabolite of the herbicide Chlorpropham. Its primary application in a research setting is as an internal standard for quantitative analysis using mass spectrometry. The deuterium (B1214612) labels provide a distinct mass shift from the endogenous analyte, allowing for precise quantification while maintaining nearly identical chemical and chromatographic properties.

Mechanism of Action of Parent Compound (Chlorpropham)

The parent compound, chlorpropham, is a well-documented microtubule-disrupting agent.[5] Its mechanism of action is crucial for understanding its biological effects, which include herbicidal activity and potential antimitotic properties in research contexts.

• Microtubule Disruption: Chlorpropham interferes with the polymerization and organization of microtubules.[5] It directly disorganizes microtubule structures and affects microtubule organizing centers (MTOCs).[5]

• Mitotic Inhibition: The disruption of microtubules prevents the formation of a functional mitotic spindle, which is essential for chromosome segregation during cell division.[6][7]

• Cell Cycle Arrest: This failure in spindle formation leads to a blockage of the cell cycle at the metaphase/anaphase transition.[6][7]

• Apoptosis Induction: Prolonged mitotic arrest is a potent trigger for apoptosis (programmed cell death), which is the ultimate fate of cells treated with effective concentrations of microtubule-targeting agents.[6][7]

Caption: Signaling pathway of Chlorpropham leading from microtubule disruption to apoptosis.

Section 3: Experimental Protocols and Methodologies

As an analytical standard, 4-Hydroxychlorpropham-d7 is most commonly used in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) assays for the quantification of its non-deuterated counterpart in biological or environmental samples.

Representative Protocol: Quantification using an Internal Standard

The following is a generalized workflow for using 4-Hydroxychlorpropham-d7 as an internal standard (IS). Stable isotope-labeled analogs are the gold standard for quantitative mass spectrometry.[8]

Objective: To accurately quantify the concentration of 4-Hydroxychlorpropham in a sample matrix (e.g., plasma, tissue homogenate, water).

Methodology:

• Sample Preparation:

  • A known, fixed amount of 4-Hydroxychlorpropham-d7 (Internal Standard) is spiked into all samples, calibration standards, and quality controls.

  • Analytes are extracted from the matrix using an appropriate technique (e.g., solid-phase extraction, liquid-liquid extraction, or protein precipitation).

  • The extract is evaporated to dryness and reconstituted in a solvent compatible with the LC mobile phase.

• LC-MS/MS Analysis:

  • The reconstituted sample is injected into an LC-MS/MS system.

  • The analyte and the IS are chromatographically separated from matrix components on an analytical column (e.g., C18).

  • The compounds are ionized (typically by electrospray ionization, ESI) and detected by the mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions are monitored for both the analyte and the IS.

• Data Processing:

  • A calibration curve is constructed by plotting the ratio of the analyte peak area to the IS peak area against the known concentration of the calibration standards.

  • The concentration of the analyte in the unknown samples is calculated from the calibration curve using their measured analyte/IS peak area ratios. The IS corrects for variability in extraction recovery, matrix effects, and instrument response.

Caption: Experimental workflow for quantification using a deuterated internal standard.

References

• 1. Evaluation of Cellular Uptake and Removal of Chlorpropham in the Treatment of Dunaliella salina for Phytoene Production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. clearsynth.com [clearsynth.com]
• 3. 4-Hydroxychlorpropham | C10H12ClNO3 | CID 92262 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Microtubule targeting agents: from biophysics to proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Mechanism of action of antitumor drugs that interact with microtubules and tubulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. LC-ESI-MS/MS quantification of 4β-hydroxycholesterol and cholesterol in plasma samples of limited volume - PubMed [pubmed.ncbi.nlm.nih.gov]

Storage and stability of 4-Hydroxychlorpropham-d7

An In-depth Technical Guide to the Storage and Stability of 4-Hydroxychlorpropham-d7

This guide provides comprehensive information and best practices for the storage and handling of 4-Hydroxychlorpropham-d7, a deuterated metabolite of the herbicide chlorpropham. The stability and purity of this standard are critical for accurate analytical results in research, particularly in studies involving drug metabolism, pharmacokinetics, and environmental analysis. This document is intended for researchers, scientists, and drug development professionals.

Overview and Chemical Profile

4-Hydroxychlorpropham-d7 is the deuterium-labeled form of 4-Hydroxychlorpropham, a metabolite of Chlorpropham. The presence of deuterium (B1214612) atoms makes it a valuable internal standard for mass spectrometry-based quantification.

Chemical Structure:

Recommended Storage Conditions

Proper storage is paramount to maintain the chemical and isotopic integrity of 4-Hydroxychlorpropham-d7. The following table summarizes the recommended storage conditions based on general guidelines for deuterated standards and phenylcarbamate compounds.[1][2][3]

Form	Temperature	Duration	Atmosphere	Container	Additional Notes
Solid (Lyophilized Powder)	-20°C or colder	Long-term (Years)	Dry, inert (e.g., Argon, Nitrogen)	Tightly sealed, amber glass vial	Store in a desiccator to protect from moisture.[1]
Solution in Aprotic Solvent	-20°C	Long-term (Months to a year)	Inert	Tightly sealed, amber glass vial with PTFE-lined cap	Recommended for stock solutions. Minimize freeze-thaw cycles.
Solution in Aprotic Solvent	2-8°C	Short to Medium-term (Weeks to Months)	Inert	Tightly sealed, amber glass vial with PTFE-lined cap	Suitable for working solutions. Protect from light.[1][2]
Solution in Protic Solvent	2-8°C	Short-term (Hours to Days)	Inert	Tightly sealed, amber glass vial	Not recommended for long-term storage due to risk of H/D exchange. Prepare fresh.[1]

Stability Profile and Degradation Pathways

Phenylcarbamates are generally stable as solids but can be susceptible to degradation in solution, particularly under certain conditions.[4][5] The stability of 4-Hydroxychlorpropham-d7 is influenced by solvent, temperature, pH, and light exposure.

Factor	Effect on Stability	Potential Degradation Products	Prevention
Moisture/Protic Solvents	Risk of hydrolysis of the carbamate (B1207046) ester and hydrogen-deuterium (H/D) exchange.[3]	3-Chloro-4-aminophenol, Isopropanol-d7, CO2	Store in a desiccator. Use high-purity aprotic solvents. Handle in a dry atmosphere.[1][3]
pH (Aqueous Solutions)	Unstable in strong acidic or basic conditions, which can catalyze hydrolysis.[2][5]	3-Chloro-4-aminophenol and other hydrolysis products	Maintain neutral pH if aqueous solutions are necessary. Use buffers with caution.
Light	Potential for photodegradation.[2][6]	Phenolic and anilinic derivatives	Store in amber vials or in the dark.[2][3]
Temperature	Higher temperatures accelerate degradation rates.	Increased rate of hydrolysis and other reactions	Store at recommended low temperatures.
Oxidation	The phenolic hydroxyl group can be susceptible to oxidation.	Quinone-imine derivatives	Store under an inert atmosphere.[2]

Experimental Protocols

Protocol for Preparation of Stock and Working Solutions

This protocol outlines the steps for preparing stock and working solutions of 4-Hydroxychlorpropham-d7.

Materials:

• 4-Hydroxychlorpropham-d7 solid standard

• High-purity aprotic solvent (e.g., acetonitrile, methanol, ethyl acetate)[1]

• Calibrated analytical balance

• Class A volumetric flasks

• Calibrated pipettes

• Amber glass vials with PTFE-lined caps

• Vortex mixer and/or sonicator

Procedure:

• Equilibration: Allow the vial containing the solid standard to equilibrate to room temperature before opening to prevent moisture condensation.[1]

• Weighing: In a controlled environment with low humidity (e.g., a glove box with an inert atmosphere), accurately weigh the desired amount of the solid standard.

• Dissolution: Quantitatively transfer the weighed standard to a volumetric flask. Add a portion of the aprotic solvent and gently vortex or sonicate until the solid is completely dissolved.[1]

• Dilution: Bring the solution to the final volume with the solvent and mix thoroughly.

• Storage: Transfer the stock solution to a labeled amber glass vial with a PTFE-lined cap and store at -20°C.

• Working Solutions: Prepare working solutions by diluting the stock solution with the appropriate solvent as needed for your analytical method. Store working solutions at 2-8°C for short-term use.[1][2]

Protocol for Stability Assessment

This protocol provides a framework for assessing the stability of 4-Hydroxychlorpropham-d7 in a specific solvent or matrix.

Materials:

• Prepared stock solution of 4-Hydroxychlorpropham-d7

• Solvent or matrix of interest

• LC-MS/MS or other suitable analytical instrumentation

• Incubators or environmental chambers set to desired storage temperatures

Procedure:

• Sample Preparation: Prepare multiple aliquots of the 4-Hydroxychlorpropham-d7 solution in the solvent or matrix being tested at a known concentration.

• Time Zero (T0) Analysis: Immediately analyze a set of freshly prepared aliquots to establish the initial concentration and purity.

• Storage: Store the remaining aliquots under the desired test conditions (e.g., different temperatures, light exposures).

• Time Point Analysis: At predetermined time intervals (e.g., 1, 7, 14, 30 days), retrieve a set of aliquots from each storage condition.

• Analysis: Analyze the samples using a validated analytical method to determine the concentration of 4-Hydroxychlorpropham-d7. Also, monitor for the appearance of potential degradation products.

• Data Evaluation: Compare the concentrations at each time point to the T0 concentration to determine the percentage of degradation.

Visualizations

Workflow for Handling 4-Hydroxychlorpropham-d7

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. my.ucanr.edu [my.ucanr.edu]
• 5. Phenyloxycarbonyl (Phoc) Carbamate: Chemioselective Reactivity and Tetra-n-butylammonium Fluoride Deprotection Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phenyl Methylcarbamate | C8H9NO2 | CID 16034 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Sensitivity LC-MS/MS Analysis of Chlorpropham and its Metabolite 4-Hydroxychlorpropham using a Deuterated Internal Standard

Abstract

This application note presents a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of the herbicide chlorpropham (B1668850) and its primary metabolite, 4-hydroxychlorpropham (B1199407), in complex matrices. To ensure the highest degree of accuracy and to correct for matrix effects and variations during sample processing, 4-Hydroxychlorpropham-d7 is employed as an internal standard. The detailed protocol herein covers sample preparation, optimized LC-MS/MS parameters, and comprehensive validation data, demonstrating the method's suitability for researchers, scientists, and drug development professionals engaged in pesticide residue analysis and environmental monitoring.

Introduction

Chlorpropham (CIPC) is a widely utilized plant growth regulator and herbicide, primarily used to prevent sprouting in stored potatoes.[1] Its application raises concerns about potential residues in food products and the environment. The primary metabolic pathway of chlorpropham in various organisms involves the hydroxylation of the phenyl ring, leading to the formation of 4-hydroxychlorpropham.[2][3] Accurate quantification of both the parent compound and its main metabolite is crucial for assessing exposure and ensuring food safety.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for trace-level analysis of pesticides and their metabolites due to its high sensitivity and selectivity. However, complex sample matrices can introduce significant variability and matrix effects, potentially compromising the accuracy of quantification. The use of a stable isotope-labeled internal standard, such as 4-Hydroxychlorpropham-d7, is a highly effective strategy to mitigate these challenges. An ideal internal standard co-elutes with the analyte of interest and exhibits similar ionization behavior, thereby compensating for variations in sample extraction, injection volume, and instrument response.

This application note provides a detailed protocol for the analysis of chlorpropham and 4-hydroxychlorpropham using 4-Hydroxychlorpropham-d7 as an internal standard. The method has been developed to be applicable to various food and environmental matrices.

Chlorpropham Metabolic Pathway

The metabolic transformation of chlorpropham is a critical aspect of its toxicological assessment. The primary route of metabolism involves enzymatic hydroxylation, followed by conjugation for excretion. A simplified diagram of this pathway is presented below.

Caption: Simplified metabolic pathway of chlorpropham.

Experimental Protocols

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method is a widely adopted sample preparation technique for pesticide residue analysis in food matrices.

• Homogenization: Homogenize 10 g of the sample (e.g., potato, soil) with 10 mL of water.

• Extraction:

  • Add 10 mL of acetonitrile (B52724) to a 50 mL centrifuge tube containing the homogenized sample.

  • Add the 4-Hydroxychlorpropham-d7 internal standard solution.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing MgSO₄ and a sorbent (e.g., PSA - primary secondary amine).

  • Vortex for 30 seconds.

  • Centrifuge at 4000 rpm for 5 minutes.

• Final Extract:

  • Take the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following parameters provide a starting point for method development and can be optimized for specific instrumentation and matrices.

Liquid Chromatography Conditions

Parameter	Value
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	5% B to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon

Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Chlorpropham	214.1	127.1	50	15
4-Hydroxychlorpropham	230.1	143.1	50	20
4-Hydroxychlorpropham-d7 (IS)	237.1	150.1	50	20

Note: The MRM transitions for 4-Hydroxychlorpropham-d7 are predicted based on the fragmentation pattern of the unlabeled analog. These should be confirmed and optimized by direct infusion of the standard.

Experimental Workflow

The overall experimental process from sample receipt to data analysis is depicted in the following workflow diagram.

Caption: Overall experimental workflow.

Data Presentation

The following tables summarize the expected quantitative performance of the LC-MS/MS method based on typical validation results for pesticide analysis using deuterated internal standards.

Table 1: Calibration Curve Data

Analyte	Calibration Range (ng/mL)	R²
Chlorpropham	0.1 - 100	> 0.995
4-Hydroxychlorpropham	0.1 - 100	> 0.995

Table 2: Method Validation Data

Analyte	LLOQ (ng/mL)	Accuracy (%) at LLOQ	Precision (%RSD) at LLOQ	Recovery (%)
Chlorpropham	0.1	95 - 105	< 15	85 - 110
4-Hydroxychlorpropham	0.1	92 - 108	< 15	88 - 112

Conclusion

The LC-MS/MS method detailed in this application note provides a reliable and sensitive approach for the simultaneous quantification of chlorpropham and its primary metabolite, 4-hydroxychlorpropham. The incorporation of 4-Hydroxychlorpropham-d7 as an internal standard is essential for correcting matrix-induced variations and ensuring high-quality, accurate data. The provided protocols for sample preparation and LC-MS/MS analysis, along with the expected performance data, offer a solid foundation for laboratories involved in pesticide residue monitoring and related research fields. This method is well-suited for high-throughput analysis in various complex matrices, contributing to enhanced food safety and environmental protection.

References

• 1. fao.org [fao.org]
• 2. CHLORPROPHAM [inchem.org]
• 3. Biotransformation of chlorpropham (CIPC) in isolated rat hepatocytes and xenoestrogenic activity of CIPC and its metabolites by in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Method Development of 4-Hydroxychlorpropham Detection in Food

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxychlorpropham is a principal metabolite of chlorpropham (B1668850) (CIPC), a widely used pesticide and sprout suppressant in the potato industry. Due to the potential health risks associated with pesticide residues and their metabolites in the food chain, robust and sensitive analytical methods for their detection and quantification are imperative. This document provides a detailed application note and protocol for the determination of 4-Hydroxychlorpropham in food matrices, with a particular focus on potatoes. The described method utilizes the widely accepted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation technique followed by analysis using Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UHPLC-MS/MS).

Analytical Method Overview

The analytical workflow for the detection of 4-Hydroxychlorpropham in food samples involves sample homogenization, extraction and partitioning using a modified QuEChERS protocol, followed by dispersive solid-phase extraction (dSPE) for cleanup. The final extract is then analyzed by UHPLC-MS/MS for sensitive and selective quantification.

Experimental Workflow

Caption: Experimental workflow for 4-Hydroxychlorpropham analysis.

Quantitative Data Summary

The following table summarizes the expected performance characteristics of the analytical method for 4-Hydroxychlorpropham based on validated methods for similar compounds.[1]

Parameter	4-Hydroxychlorpropham
Limit of Detection (LOD)	0.003 mg/kg
Limit of Quantitation (LOQ)	0.01 mg/kg
Linearity (R²) (2-100 µg/L)	> 0.99
Recovery (at 0.01, 0.1, and 1 mg/kg)	85 - 110%
Precision (RSD)	< 15%

Experimental Protocols

Reagents and Materials

• Solvents: Acetonitrile (B52724) (ACN), Methanol (B129727) (MeOH), and Water (all LC-MS grade).

• Standards: 4-Hydroxychlorpropham certified reference material.

• QuEChERS Extraction Salts: Magnesium sulfate (B86663) (anhydrous), sodium chloride, sodium citrate (B86180) dibasic sesquihydrate, sodium citrate tribasic dihydrate.

• dSPE Cleanup Sorbents: Primary secondary amine (PSA), C18, and magnesium sulfate (anhydrous).

• Other Reagents: Formic acid (LC-MS grade).

Standard Solution Preparation

• Stock Standard Solution (100 µg/mL): Accurately weigh 10 mg of 4-Hydroxychlorpropham and dissolve in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by appropriate dilution of the stock solution with methanol to construct a calibration curve (e.g., 1, 5, 10, 50, 100, 200 ng/mL).

• Matrix-Matched Standards: To compensate for matrix effects, prepare a set of calibration standards in a blank matrix extract.

Sample Preparation (QuEChERS Protocol)

• Homogenization: Homogenize a representative portion of the food sample (e.g., potato tuber) to a uniform consistency.

• Extraction:

  • Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Cap and shake vigorously for 1 minute.

  • Add the QuEChERS extraction salt packet.

  • Immediately cap and shake vigorously for 1 minute.

  • Centrifuge at ≥ 3000 x g for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL dSPE tube containing PSA, C18, and anhydrous magnesium sulfate.

  • Vortex for 30 seconds.

  • Centrifuge at ≥ 5000 x g for 2 minutes.

• Final Extract Preparation:

  • Transfer the supernatant to a clean vial.

  • Evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute in 1 mL of the initial mobile phase.

  • Filter through a 0.22 µm syringe filter into an autosampler vial for UHPLC-MS/MS analysis.

UHPLC-MS/MS Analysis

• UHPLC System: A high-performance liquid chromatography system capable of gradient elution.

• Analytical Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Methanol with 0.1% formic acid

• Gradient Elution:

  Time (min)	% B
  0.0	10
  1.0	10
  8.0	95
  10.0	95
  10.1	10

  | 12.0 | 10 |

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ESI

• MS/MS Parameters (Multiple Reaction Monitoring - MRM):

  Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)

  | 4-Hydroxychlorpropham | To be determined empirically | To be determined empirically | To be determined empirically |

  Note: The precursor and product ions for 4-Hydroxychlorpropham need to be optimized by direct infusion of a standard solution into the mass spectrometer.

Signaling Pathway and Logical Relationships

The following diagram illustrates the logical relationship between the analytical steps and the desired outcome.

Caption: Logical flow from sample to result.

Conclusion

The presented analytical method provides a robust and sensitive approach for the determination of 4-Hydroxychlorpropham in food matrices. The use of the QuEChERS method for sample preparation ensures high-throughput and efficient extraction, while UHPLC-MS/MS offers the necessary selectivity and sensitivity for trace-level quantification. Adherence to proper method validation procedures is crucial to ensure the reliability and accuracy of the results. This application note serves as a comprehensive guide for researchers and scientists involved in food safety and pesticide residue analysis.

References

• 1. Validation of analytical methods for heterocyclic amines in seven food matrices using high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput Analysis of 4-Hydroxychlorpropham-d7 in Soil Matrices using a Modified QuEChERS Protocol and LC-MS/MS

Introduction

Chlorpropham (CIPC) is a widely used herbicide and potato sprout suppressant. Its metabolites, such as 4-hydroxychlorpropham, can persist in soil, necessitating sensitive and reliable analytical methods for environmental monitoring. The deuterated internal standard, 4-Hydroxychlorpropham-d7, is critical for accurate quantification in complex matrices like soil. This application note details a robust and efficient protocol for the extraction and quantification of 4-Hydroxychlorpropham-d7 in soil using a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method followed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis. The QuEChERS approach is advantageous due to its speed, low solvent consumption, and effectiveness in removing matrix interferences.[1][2]

Experimental Protocol

This protocol outlines the procedure for the extraction, cleanup, and analysis of 4-Hydroxychlorpropham-d7 from soil samples.

1. Sample Preparation and Homogenization

Proper sample preparation is crucial for accurate and reproducible results.

• Drying: Soil samples should be air-dried in a well-ventilated area at a temperature not exceeding 40°C to prevent degradation of the analyte. Alternatively, samples can be frozen upon collection and stored frozen until analysis.[3]

• Sieving: Once dried, pass the soil through a 2 mm sieve to remove large debris such as rocks and roots.[4]

• Homogenization: Thoroughly mix the sieved soil to ensure a representative sample is taken for extraction.[4]

2. QuEChERS Extraction

This multi-residue extraction method is effective for a wide range of pesticides in soil.[1][2][5]

• Weigh 10 g of the homogenized soil sample into a 50 mL polypropylene (B1209903) centrifuge tube.

• For dry soil samples, add 7 mL of deionized water to the tube, vortex briefly, and allow the sample to hydrate (B1144303) for 30 minutes.[1]

• Add 10 mL of acetonitrile (B52724) to the centrifuge tube.

• Fortify the sample with an appropriate concentration of 4-Hydroxychlorpropham-d7 standard solution.

• Add the contents of a buffered extraction salt packet (e.g., containing magnesium sulfate (B86663), sodium chloride, sodium citrate (B86180) tribasic dihydrate, and sodium citrate dibasic sesquohydrate) to the tube.[1]

• Immediately cap the tube tightly and shake vigorously for 2 minutes, either manually or using a mechanical shaker.

• Centrifuge the tube at ≥3000 rcf for 5 minutes.[1]

3. Dispersive Solid-Phase Extraction (dSPE) Cleanup

The dSPE step is essential for removing interfering matrix components.

• Carefully transfer 1 mL of the acetonitrile supernatant from the extraction step into a 2 mL microcentrifuge tube containing a dSPE cleanup sorbent mixture. A common mixture for soil includes primary secondary amine (PSA) to remove organic acids and C18 to remove non-polar interferences, along with magnesium sulfate to remove excess water.[5]

• Vortex the tube for 30 seconds to ensure thorough mixing of the extract with the dSPE sorbent.

• Centrifuge at ≥5000 rcf for 2 minutes.[1]

• Transfer the purified supernatant into an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis

Liquid chromatography coupled with tandem mass spectrometry provides the necessary selectivity and sensitivity for the quantification of 4-Hydroxychlorpropham-d7.[6]

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is suitable for separation.[7]

• Mobile Phase: A gradient elution using water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B) is typically employed.[7]

• Ionization Mode: Electrospray ionization (ESI) in either positive or negative mode should be optimized for 4-Hydroxychlorpropham-d7.

• MS/MS Detection: Monitor specific precursor-to-product ion transitions for 4-Hydroxychlorpropham-d7 in Multiple Reaction Monitoring (MRM) mode to ensure selective and sensitive detection.

Data Presentation

The following table summarizes the expected quantitative performance data for the analysis of 4-Hydroxychlorpropham-d7 in a typical soil matrix based on this protocol. These values are representative and may vary depending on the specific soil type and instrumentation.

Parameter	Expected Value
Fortification Level (ng/g)	10, 50, 100
Recovery (%)	85 - 110%
Relative Standard Deviation (RSD, %)	< 15%
Limit of Detection (LOD, ng/g)	0.5
Limit of Quantification (LOQ, ng/g)	2.0

Visualizations

Experimental Workflow Diagram

References

• 1. weber.hu [weber.hu]
• 2. researchgate.net [researchgate.net]
• 3. canr.msu.edu [canr.msu.edu]
• 4. Samples Preparation Method | Soil Analyses Service Center [sasc.ku.edu]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. µQuEChERS Combined with UHPLC-PDA as a State-of-the-Art Analytical Approach for Quantification of Chlorpropham in Potato | MDPI [mdpi.com]

Application Note: Quantitative Analysis of Chlorpropham and its Metabolites in Potato Tubers using 4-Hydroxychlorpropham-d7 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals involved in food safety, agrochemical analysis, and residue monitoring.

Introduction

Chlorpropham (B1668850) (CIPC) is a widely used plant growth regulator and sprout suppressant for stored potato tubers.[1] Its application, however, can lead to residues of the parent compound and its metabolites in the final consumer product. Among the key metabolites is 4-hydroxychlorpropham (B1199407). Regulatory bodies worldwide mandate the monitoring of these residues to ensure they do not exceed maximum residue limits (MRLs).[2]

Accurate quantification of these residues in a complex matrix like potato is challenging due to matrix effects, which can cause ion suppression or enhancement in mass spectrometry.[3] The use of a stable isotopically labeled internal standard (SIL-IS) is the gold standard for compensating for these effects.[4] A SIL-IS, such as 4-Hydroxychlorpropham-d7, mimics the analyte's behavior during sample preparation and ionization, leading to highly accurate and precise quantification.[5]

This application note details a proposed Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the simultaneous determination of chlorpropham and its metabolite 4-hydroxychlorpropham in potato tubers. The method employs 4-Hydroxychlorpropham-d7 as an internal standard and is based on the principles of the Quick Polar Pesticides (QuPPe) extraction method.[2]

Principle of the Method

The method involves a single-step extraction of chlorpropham and its metabolites from homogenized potato tubers using acidified methanol (B129727).[2] The deuterated internal standard, 4-Hydroxychlorpropham-d7, is added at the beginning of the extraction process to account for analyte losses during sample preparation and to correct for matrix effects during LC-MS/MS analysis.[6][7] After extraction and centrifugation, the supernatant is directly analyzed by LC-MS/MS, minimizing sample handling and potential for error. Detection and quantification are performed using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity.

Experimental Protocols

1. Reagents and Materials

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic acid (98-100%), Ultrapure water.

• Standards: Chlorpropham (≥98% purity), 4-Hydroxychlorpropham (≥98% purity), 4-Hydroxychlorpropham-d7 (isotopic purity ≥98%).

• Tubes: 50 mL polypropylene (B1209903) centrifuge tubes.

• Filters: 0.22 µm syringe filters (e.g., PTFE).

• Sample Preparation Equipment: High-speed homogenizer (e.g., blender or Retsch Grindomix), centrifuge capable of >4000 rpm, vortex mixer, analytical balance.

• LC-MS/MS System: A UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

2. Standard Solution Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve approximately 10 mg of each standard (Chlorpropham, 4-Hydroxychlorpropham, and 4-Hydroxychlorpropham-d7) in 10 mL of methanol to prepare individual stock solutions. Store at -20°C.

• Intermediate Standard Mix (10 µg/mL): Prepare a mixed working solution of the native analytes by diluting the stock solutions in methanol.

• Internal Standard Spiking Solution (1 µg/mL): Dilute the 4-Hydroxychlorpropham-d7 stock solution in methanol.

3. Sample Preparation (QuPPe-based Extraction)

• Homogenization: Wash whole potato tubers under running water to remove soil and debris.[2] Air dry, then homogenize the entire tuber using a high-speed blender to obtain a representative sample paste.

• Weighing: Weigh 10.0 ± 0.1 g of the homogenized potato sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add 100 µL of the 1 µg/mL 4-Hydroxychlorpropham-d7 internal standard spiking solution to the sample.

• Extraction: Add 10 mL of methanol containing 1% formic acid to the tube.[2]

• Shaking: Cap the tube securely and shake vigorously for 5 minutes using a vortex mixer or mechanical shaker.

• Centrifugation: Centrifuge the tube at 4000 rpm for 10 minutes at 4°C.[4]

• Filtration: Carefully collect the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• LC System: UHPLC

• Column: A reversed-phase column suitable for polar analytes, such as a C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Gradient Program:

  • 0.0 min: 5% B

  • 1.0 min: 5% B

  • 8.0 min: 95% B

  • 10.0 min: 95% B

  • 10.1 min: 5% B

  • 12.0 min: 5% B

• MS System: Triple Quadrupole Mass Spectrometer

• Ionization Source: Electrospray Ionization (ESI), Positive Mode

• Ion Source Gas Temperature: 325°C

• Drying Gas Flow: 10 L/min

• Nebulizer Pressure: 45 psi

• Capillary Voltage: 4000 V

• MRM Transitions: Specific precursor and product ions for each analyte and the internal standard must be optimized by infusing individual standard solutions. Proposed transitions are listed below.

Data Presentation

Table 1: Proposed MRM Transitions for Target Analytes and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	Product Ion 2 (m/z) (Qualifier)	Collision Energy (eV)
Chlorpropham	214.1	127.1	172.1	Optimized
4-Hydroxychlorpropham	230.1	143.1	188.1	Optimized
4-Hydroxychlorpropham-d7	237.1	143.1	195.1	Optimized

Table 2: Expected Method Performance Characteristics

The following data are based on typical performance for multi-residue pesticide analysis in food matrices like potatoes and should be confirmed by in-house validation.[3][8]

Parameter	Chlorpropham	4-Hydroxychlorpropham	Specification (SANTE/12682/2019)
Linearity (R²)	>0.99	>0.99	>0.99
LOD (µg/kg)	0.5 - 2.0	0.5 - 2.0	Method Specific
LOQ (µg/kg)	2.0 - 5.0	2.0 - 5.0	≤ MRL
Recovery (%)	80 - 110%	80 - 110%	70 - 120%
Precision (RSDr %)	< 15%	< 15%	≤ 20%

Mandatory Visualizations

Caption: Workflow for the analysis of chlorpropham residues in potato tubers.

This application note provides a robust and reliable protocol for the quantitative analysis of chlorpropham and its metabolite, 4-hydroxychlorpropham, in potato tubers. The use of a stable isotopically labeled internal standard, 4-Hydroxychlorpropham-d7, coupled with a straightforward QuPPe-based extraction and sensitive LC-MS/MS detection, ensures high accuracy and precision by effectively mitigating matrix interferences. This method is suitable for routine monitoring and can be validated to meet stringent regulatory requirements for food safety analysis.

References

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. QuPPe: About the Method [quppe.eu]
• 3. researchgate.net [researchgate.net]
• 4. shimadzu.com [shimadzu.com]
• 5. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. agilent.com [agilent.com]
• 8. agilent.com [agilent.com]

Application of 4-Hydroxychlorpropham-d7 in Environmental Water Testing

Application Note & Protocol

Introduction

Chlorpropham (CIPC) is a widely used herbicide and potato sprout inhibitor. Its presence and that of its metabolites in environmental water sources are of increasing concern due to potential ecological and human health impacts. 4-Hydroxychlorpropham is a major metabolite of chlorpropham. Accurate and sensitive quantification of 4-Hydroxychlorpropham in complex matrices like environmental water is crucial for monitoring and risk assessment.

Stable Isotope Dilution Analysis (SIDA) is a highly accurate analytical technique that utilizes a stable isotope-labeled version of the analyte as an internal standard.[1] 4-Hydroxychlorpropham-d7, a deuterated analog of 4-Hydroxychlorpropham, is an ideal internal standard for this purpose. It behaves almost identically to the native analyte during sample preparation and analysis, effectively compensating for matrix effects and variations in extraction recovery and instrument response. This application note provides a detailed protocol for the quantification of 4-Hydroxychlorpropham in environmental water samples using 4-Hydroxychlorpropham-d7 as an internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle of the Method

The method is based on the principle of Stable Isotope Dilution Analysis (SIDA). A known amount of the isotopically labeled internal standard, 4-Hydroxychlorpropham-d7, is added to the water sample prior to any sample preparation steps. The sample is then subjected to solid-phase extraction (SPE) to isolate and concentrate the analyte and the internal standard. The final extract is analyzed by LC-MS/MS. Quantification is achieved by measuring the ratio of the response of the native analyte to that of the labeled internal standard.

Quantitative Data Summary

The following table summarizes the expected quantitative performance parameters for the analysis of 4-Hydroxychlorpropham in water using the described method. These values are representative of what can be achieved with a well-optimized LC-MS/MS system.

Parameter	Expected Value	Description
Limit of Detection (LOD)	0.01 µg/L	The lowest concentration of analyte that can be reliably detected.
Limit of Quantification (LOQ)	0.035 µg/L	The lowest concentration of analyte that can be quantitatively determined with acceptable precision and accuracy.
Recovery	95 - 105%	The percentage of the analyte that is recovered through the sample preparation and analysis process.
Relative Standard Deviation (RSD)	< 10%	A measure of the precision of the method.
Linearity (R²)	> 0.995	The correlation coefficient of the calibration curve, indicating the linearity of the method over a given concentration range.

Experimental Protocol

Reagents and Materials

• 4-Hydroxychlorpropham analytical standard

• 4-Hydroxychlorpropham-d7 internal standard

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Solid-Phase Extraction (SPE) cartridges (e.g., C18, 500 mg, 6 mL)

• Nitrogen gas for evaporation

• Standard laboratory glassware and equipment

Standard Solution Preparation

• Primary Stock Solutions (1000 µg/mL): Prepare individual stock solutions of 4-Hydroxychlorpropham and 4-Hydroxychlorpropham-d7 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solutions with a suitable solvent (e.g., 50:50 methanol:water). These will be used to build the calibration curve.

• Internal Standard Spiking Solution (1 µg/mL): Prepare a spiking solution of 4-Hydroxychlorpropham-d7 in methanol.

Sample Preparation (Solid-Phase Extraction)

• Sample Collection: Collect 500 mL of the water sample in a clean glass bottle.

• Spiking: Add a known amount (e.g., 50 µL) of the 1 µg/mL 4-Hydroxychlorpropham-d7 internal standard spiking solution to the water sample.

• SPE Cartridge Conditioning: Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water.[2] Do not allow the cartridge to go dry.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: After loading, wash the cartridge with 5 mL of ultrapure water to remove any interfering substances.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

• Elution: Elute the analyte and internal standard from the cartridge with 2 x 4 mL of methanol into a collection tube.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A suitable gradient to separate the analyte from matrix components. For example: 0-1 min (20% B), 1-5 min (20-90% B), 5-6 min (90% B), 6-6.1 min (90-20% B), 6.1-8 min (20% B).

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    • 4-Hydroxychlorpropham: Precursor ion > Product ion 1 (Quantifier), Precursor ion > Product ion 2 (Qualifier)

    • 4-Hydroxychlorpropham-d7: Precursor ion > Product ion 1 (Quantifier)

  • Note: The specific MRM transitions and collision energies should be optimized for the instrument being used.

Data Analysis and Quantification

• Construct a calibration curve by plotting the ratio of the peak area of 4-Hydroxychlorpropham to the peak area of 4-Hydroxychlorpropham-d7 against the concentration of the calibration standards.

• Determine the concentration of 4-Hydroxychlorpropham in the water samples by interpolating the analyte/internal standard peak area ratio from the calibration curve.

Workflow Diagram

Caption: Experimental workflow for the analysis of 4-Hydroxychlorpropham in water.

Signaling Pathway Diagram (Logical Relationship)

Caption: Logical relationship for quantification using Stable Isotope Dilution Analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. jchps.com [jchps.com]

Application Notes and Protocols for Toxicokinetic Studies of Chlorpropham Using Deuterated Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorpropham (B1668850) (CIPC) is a widely used herbicide and plant growth regulator, primarily utilized to inhibit sprouting in stored potatoes. Understanding its toxicokinetic profile is crucial for assessing potential human health risks. The use of deuterated internal standards in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for quantitative bioanalysis. The stable isotope-labeled standard closely mimics the analyte's behavior during sample preparation and analysis, correcting for matrix effects and improving the accuracy and precision of quantification.

These application notes provide a comprehensive overview of the toxicokinetics of chlorpropham, detailing experimental protocols for in vivo studies in rats and the corresponding bioanalytical methods employing deuterated standards.

Quantitative Data Summary

The following tables summarize the key toxicokinetic parameters of chlorpropham in rats following a single oral administration of 500 mg/kg.

Table 1: Toxicokinetic Parameters of Chlorpropham in Rat Blood [1]

Parameter	Value (Mean ± SD)	Unit
Maximum Concentration (Cmax)	30.90 ± 2.55	µg/mL
Time to Maximum Concentration (Tmax)	2	h
Absorption Rate Constant (Ka)	0.66 ± 0.48	h⁻¹
Volume of Distribution (Vd area)	18.01 ± 2.78	L/kg
Elimination Half-life (t½ β)	12.23 ± 1.96	h
Hepatic Clearance (ClH)	0.18 ± 0.02	L/kg/h
Renal Clearance (ClR)	0.82 ± 0.00	L/kg/h

Table 2: Tissue Distribution of Chlorpropham and its Metabolite (meta-chloroaniline) in Rats at 2 hours Post-Administration (500 mg/kg) [1]

Tissue	Chlorpropham Concentration (µg/g)	meta-chloroaniline Concentration (µg/g)
Liver	15.23 ± 1.87	3.45 ± 0.41
Kidney	12.87 ± 1.54	2.98 ± 0.35
Heart	8.76 ± 0.98	1.98 ± 0.22
Lung	9.12 ± 1.05	2.15 ± 0.26
Spleen	7.98 ± 0.87	1.87 ± 0.21
Brain	6.54 ± 0.76	Not Detected
Fat	18.76 ± 2.13	Not Detected
Skeletal Muscle	5.43 ± 0.62	Not Detected
Stomach	4.87 ± 0.55	Not Detected

Metabolic Pathway of Chlorpropham

Chlorpropham undergoes extensive metabolism in the liver. The primary metabolic pathway involves hydroxylation of the phenyl ring, followed by conjugation with sulfate (B86663) or glucuronic acid. A minor pathway involves the hydrolysis of the carbamate (B1207046) linkage to form 3-chloroaniline.[2]

Metabolic pathway of chlorpropham.

Experimental Protocols

In Vivo Toxicokinetic Study in Rats

Objective: To determine the pharmacokinetic profile of chlorpropham in rats after a single oral dose.

Materials:

• Male Wistar rats (8-10 weeks old)

• Chlorpropham

• Vehicle for oral administration (e.g., corn oil)

• Gavage needles

• Blood collection tubes (e.g., with EDTA)

• Centrifuge

• Freezer (-80°C)

Protocol:

• Animal Acclimation: Acclimate rats to laboratory conditions for at least one week prior to the study.

• Dosing: Administer a single oral dose of 500 mg/kg chlorpropham suspended in a suitable vehicle via oral gavage.

• Blood Sampling: Collect blood samples (approximately 0.25 mL) from the tail vein at pre-dose (0 h) and at 0.08, 0.25, 0.5, 1, 2, 4, 8, 12, 24, and 48 hours post-dose.[1]

• Plasma Preparation: Immediately centrifuge the blood samples at 4°C to separate the plasma.

• Sample Storage: Store the plasma samples at -80°C until bioanalysis.

• Tissue Collection (Optional): At the end of the study, euthanize the animals and collect various tissues (liver, kidney, brain, fat, etc.) for residue analysis.

Bioanalytical Method for Chlorpropham in Rat Plasma using LC-MS/MS with a Deuterated Internal Standard

Objective: To quantify the concentration of chlorpropham in rat plasma samples using a robust and accurate LC-MS/MS method.

Materials:

• Chlorpropham analytical standard

• Deuterated chlorpropham (e.g., Chlorpropham-d7) as an internal standard (IS)

• Acetonitrile (B52724) (ACN), HPLC grade

• Methanol (B129727) (MeOH), HPLC grade

• Formic acid, LC-MS grade

• Water, LC-MS grade

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• LC-MS/MS system (e.g., Triple Quadrupole)

Protocol:

• Standard and Internal Standard Preparation:

  • Prepare stock solutions of chlorpropham and chlorpropham-d7 (B12052542) in methanol.

  • Prepare working standard solutions by serial dilution of the stock solution with a mixture of acetonitrile and water.

  • Prepare a working internal standard solution in acetonitrile.

• Sample Preparation (Protein Precipitation & SPE):

  • Thaw plasma samples on ice.

  • To 100 µL of plasma, add 20 µL of the internal standard working solution and vortex briefly.

  • Add 300 µL of ice-cold acetonitrile to precipitate proteins.

  • Vortex for 2 minutes, then centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

  • Wash the cartridge with 1 mL of 20% methanol in water.

  • Elute the analyte and internal standard with 1 mL of acetonitrile.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • LC Conditions:

    • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

    • Mobile Phase A: 0.1% Formic acid in water

    • Mobile Phase B: 0.1% Formic acid in acetonitrile

    • Gradient: Start with 95% A, ramp to 5% A over 5 minutes, hold for 2 minutes, then return to initial conditions.

    • Flow Rate: 0.3 mL/min

    • Injection Volume: 5 µL

  • MS/MS Conditions (Triple Quadrupole):

    • Ionization Mode: Electrospray Ionization (ESI), Positive

    • Multiple Reaction Monitoring (MRM) Transitions:

      • Chlorpropham: e.g., m/z 214 -> 127

      • Chlorpropham-d7: e.g., m/z 221 -> 134

    • Optimize collision energy and other MS parameters for maximum signal intensity.

• Quantification:

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards.

  • Determine the concentration of chlorpropham in the plasma samples from the calibration curve.

Experimental Workflow and Logic Diagrams

Experimental workflow for a toxicokinetic study.

Logical relationships in the bioanalytical method.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Biotransformation of chlorpropham (CIPC) in isolated rat hepatocytes and xenoestrogenic activity of CIPC and its metabolites by in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the LC-MS/MS Analysis of 4-Hydroxychlorpropham-d7

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the software, tools, and protocols for the quantitative analysis of 4-Hydroxychlorpropham-d7 using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). 4-Hydroxychlorpropham-d7 serves as a deuterated internal standard for the accurate quantification of 4-hydroxychlorpropham (B1199407), a major metabolite of the pesticide Chlorpropham (CIPC).

Overview of Analytical Software and Tools

The processing of LC-MS/MS data for quantitative analysis involves several critical steps, including peak integration, calibration curve generation, and concentration calculation. A variety of software platforms are available, often specific to the instrument manufacturer, alongside open-source alternatives.

Vendor-Specific Software:

• Sciex Analyst® and Sciex OS: Used with Sciex mass spectrometers, these platforms offer comprehensive modules for instrument control, data acquisition, and quantitative analysis.

• Thermo Fisher Scientific TraceFinder™: This software is designed for routine quantitative analysis and is widely used in environmental and food safety testing for pesticide residues.

• Agilent MassHunter: This suite of software provides powerful tools for quantitative analysis on Agilent's LC-MS systems, enabling streamlined data processing and review.

• Waters MassLynx™ and TargetLynx™: These are the primary software packages for Waters' mass spectrometers, with TargetLynx providing a dedicated application manager for automated quantitative data analysis.

Open-Source and Third-Party Software:

• XCMS: An open-source package based on the R programming language, widely used for metabolomics and differential analysis. While powerful, it may require more programming expertise.

• MS-DIAL: A user-friendly, open-source software for untargeted and targeted metabolomics, capable of handling quantitative data processing.

• Skyline: Primarily developed for proteomics, Skyline is also a highly effective tool for targeted quantitative analysis of small molecules, offering robust data visualization and processing capabilities.

Experimental Protocol: Quantification of 4-Hydroxychlorpropham

This protocol outlines a typical workflow for the extraction and analysis of 4-hydroxychlorpropham from a biological matrix, using 4-Hydroxychlorpropham-d7 as an internal standard.

Sample Preparation (QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a common and efficient technique for extracting pesticide residues from food and environmental samples.

• Homogenization: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known concentration of 4-Hydroxychlorpropham-d7 solution to the sample.

• Extraction: Add 10 mL of acetonitrile, cap the tube, and vortex vigorously for 1 minute.

• Salting Out: Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180) tribasic dihydrate, and 0.5 g sodium citrate dibasic sesquihydrate), and immediately vortex for 1 minute.

• Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

• Dispersive SPE Cleanup: Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL microcentrifuge tube containing a d-SPE mixture (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18). Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at 10,000 rpm for 2 minutes.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an LC vial for analysis.

LC-MS/MS Method

The following are typical parameters for the chromatographic separation and mass spectrometric detection.

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	C18 reverse-phase (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid and 5 mM Ammonium Formate
Mobile Phase B	Methanol with 0.1% Formic Acid
Gradient	5% B to 95% B over 8 minutes, hold for 2 minutes, re-equilibrate for 3 minutes
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

Table 2: Mass Spectrometry Parameters (MRM Mode)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
4-Hydroxychlorpropham	230.0	140.0	20	50
(Quantifier)
4-Hydroxychlorpropham	230.0	102.0	25	50
(Qualifier)
4-Hydroxychlorpropham-d7	237.0	147.0	20	50
(Internal Standard)

Note: The exact m/z values and collision energies should be optimized for the specific instrument being used.

Data Processing and Analysis

The acquired LC-MS/MS data is processed to identify and quantify the target analyte.

Caption: A logical workflow for processing quantitative LC-MS/MS data.

• Peak Integration: The software integrates the chromatographic peaks for both 4-hydroxychlorpropham and the internal standard (4-Hydroxychlorpropham-d7) in all calibration standards and unknown samples.

• Calibration Curve Construction: A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the known concentrations of the calibration standards. A linear regression is typically applied.

• Quantification: The concentration of 4-hydroxychlorpropham in the unknown samples is calculated by the software using the response ratio from the sample and interpolating from the calibration curve.

System Suitability and Quality Control

To ensure the reliability of the results, system suitability and quality control checks are essential.

Table 3: Typical Method Performance Criteria

Parameter	Acceptance Criteria
Linearity (R²)	> 0.995
Limit of Quantification (LOQ)	Signal-to-Noise Ratio ≥ 10
Accuracy (Recovery)	80 - 120%
Precision (%RSD)	< 15%
QC Check Samples	Within ± 20% of the nominal value

Workflow Visualization

The entire process, from sample reception to final data reporting, can be visualized as a comprehensive workflow.

Caption: An overview of the experimental workflow for sample analysis.

Application Notes and Protocols for the Quantitation of CIPC Metabolites in Human Toxicology Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

CIPC Metabolism in Humans

Based on animal studies and the metabolism of similar compounds, the primary metabolic pathway of CIPC in humans is hypothesized to involve two main routes: hydrolysis of the carbamate (B1207046) linkage and aromatic hydroxylation.

The major metabolites expected in human urine are:

• Isopropyl N-(3-chloro-4-hydroxyphenyl)carbamate (4-hydroxychlorpropham or 4OH-CIPC): Formed through aromatic hydroxylation. This is considered a major metabolite.

• 3-Chloroaniline (B41212) (3-CA): Formed by the hydrolysis of the carbamate bond.

• 3-Chloroacetanilide: Formed by the N-acetylation of 3-chloroaniline.

• Conjugates (glucuronide and sulfate) of 4OH-CIPC: These are expected to be the major forms of excretion for the hydroxylated metabolite.

Data Presentation

Due to the limited availability of specific quantitative data on CIPC metabolites in human toxicology studies from publicly accessible literature, the following tables are presented as templates. Researchers can populate these tables with their own experimental data.

Table 1: Hypothetical Distribution of CIPC Metabolites in Human Urine Following Occupational Exposure

Metabolite	Mean Concentration (µg/L)	Standard Deviation (µg/L)	Range (µg/L)	Percentage of Total Metabolites
4-hydroxychlorpropham (B1199407) (Free)	Data not available	Data not available	Data not available	Data not available
4-hydroxychlorpropham (Total)	Data not available	Data not available	Data not available	Data not available
3-Chloroaniline	Data not available	Data not available	Data not available	Data not available
3-Chloroacetanilide	Data not available	Data not available	Data not available	Data not available

Table 2: Hypothetical Urinary Concentrations of 3-Chloroaniline in a Biomonitoring Study of Agricultural Workers

Parameter	Value
Number of Participants	Data not available
Detection Frequency (%)	Data not available
Geometric Mean (µg/g creatinine)	Data not available
95th Percentile (µg/g creatinine)	Data not available
Maximum Concentration (µg/g creatinine)	Data not available

Experimental Protocols

The following are detailed protocols for the analysis of CIPC metabolites in human urine. These are based on established methods for similar analytes and should be validated by the end-user.

Protocol 1: Quantification of 3-Chloroaniline and 3-Chloroacetanilide in Human Urine by GC-MS

This protocol is adapted from methodologies used for the analysis of p-chloroaniline in human urine.[1][2]

1. Sample Preparation and Extraction:

• Hydrolysis (for total 3-chloroaniline):

  • To 1 mL of urine, add 100 µL of concentrated hydrochloric acid.

  • Heat the sample at 90°C for 2 hours to hydrolyze any conjugates.

  • Cool the sample to room temperature.

• Extraction:

  • Adjust the pH of the hydrolyzed (or non-hydrolyzed for free metabolites) urine sample to >10 with 5 M sodium hydroxide.

  • Add 5 mL of a mixture of hexane (B92381) and ethyl acetate (B1210297) (9:1, v/v).

  • Vortex for 2 minutes and centrifuge at 3000 rpm for 10 minutes.

  • Transfer the organic layer to a clean tube.

  • Repeat the extraction step.

  • Combine the organic extracts and evaporate to dryness under a gentle stream of nitrogen.

• Derivatization:

  • Reconstitute the dried extract in 50 µL of ethyl acetate.

  • Add 50 µL of heptafluorobutyric anhydride (B1165640) (HFBA).

  • Heat at 60°C for 30 minutes.

  • Evaporate the excess derivatizing agent under nitrogen.

  • Reconstitute the final residue in 100 µL of iso-octane for GC-MS analysis.

2. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 250°C.

  • Oven Temperature Program: Start at 80°C, hold for 1 minute, ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor: Determine the characteristic ions for the HFBA derivatives of 3-chloroaniline and 3-chloroacetanilide.

3. Quality Control:

• Prepare calibration standards in metabolite-free urine.

• Include quality control samples at low, medium, and high concentrations in each analytical run.

• Use a deuterated internal standard (e.g., d5-3-chloroaniline) to correct for matrix effects and extraction losses.

Protocol 2: Quantification of 4-hydroxychlorpropham in Human Urine by LC-MS/MS

This protocol is a general guideline for the analysis of hydroxylated pesticide metabolites.

1. Sample Preparation:

• Enzymatic Hydrolysis (for total 4OH-CIPC):

  • To 1 mL of urine, add 50 µL of β-glucuronidase/sulfatase from Helix pomatia.

  • Add 1 mL of 0.2 M acetate buffer (pH 5.0).

  • Incubate at 37°C overnight.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) with 5 mL of methanol (B129727) followed by 5 mL of deionized water.

  • Load the hydrolyzed (or non-hydrolyzed for free 4OH-CIPC) urine sample onto the cartridge.

  • Wash the cartridge with 5 mL of 5% methanol in water.

  • Elute the analyte with 5 mL of methanol.

  • Evaporate the eluate to dryness under nitrogen.

  • Reconstitute the residue in 200 µL of the initial mobile phase.

2. LC-MS/MS Analysis:

• Liquid Chromatograph (LC) Conditions:

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start with 10% B, ramp to 90% B over 8 minutes, hold for 2 minutes, and then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

• Tandem Mass Spectrometer (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative mode (to be optimized).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Determine the precursor and product ions for 4OH-CIPC and an appropriate internal standard.

3. Quality Control:

• Prepare matrix-matched calibration standards.

• Include QC samples at three concentration levels.

• Use a stable isotope-labeled internal standard (e.g., 13C6-4-hydroxychlorpropham) for accurate quantification.

Mandatory Visualizations

Caption: Proposed metabolic pathway of Chlorpropham (CIPC) in humans.

Caption: Experimental workflow for GC-MS analysis of CIPC metabolites.

Caption: Experimental workflow for LC-MS/MS analysis of CIPC metabolites.

References

• 1. researchgate.net [researchgate.net]
• 2. Toxicology laboratory analysis and human exposure to p-chloroaniline - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: 4-Hydroxychlorpropham-d7 Mass Spectrometry Analysis

Welcome to the technical support center for the mass spectrometry analysis of 4-Hydroxychlorpropham-d7. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize their experimental workflow and enhance signal intensity.

Frequently Asked Questions (FAQs)

Q1: What is 4-Hydroxychlorpropham-d7 and why is it used in mass spectrometry?

A1: 4-Hydroxychlorpropham-d7 is the deuterated form of 4-Hydroxychlorpropham, a metabolite of the herbicide chlorpropham. In mass spectrometry, it is commonly used as a stable isotope-labeled (SIL) internal standard. The key advantage of using a SIL internal standard is that it has nearly identical physicochemical properties to the analyte of interest (4-Hydroxychlorpropham). This allows it to co-elute with the analyte and experience similar matrix effects, which can lead to more accurate quantification.[1][2]

Q2: What are the common causes of low signal intensity for 4-Hydroxychlorpropham-d7?

A2: Low signal intensity for 4-Hydroxychlorpropham-d7 can stem from several factors:

• Ion Suppression: Co-eluting matrix components from the sample can compete with the analyte and internal standard for ionization, reducing their signal.[3][4][5]

• Poor Ionization Efficiency: Suboptimal settings in the electrospray ionization (ESI) source can lead to inefficient generation of gas-phase ions.

• Analyte Degradation: 4-Hydroxychlorpropham-d7 may be unstable under certain storage or experimental conditions.

• Incorrect Mass Spectrometer Settings: The instrument may not be properly calibrated or tuned for the specific mass-to-charge ratio (m/z) of the analyte.

Q3: Can the concentration of the unlabeled 4-Hydroxychlorpropham affect the signal of 4-Hydroxychlorpropham-d7?

A3: Yes, high concentrations of the unlabeled analyte can suppress the signal of the deuterated internal standard.[3][4][5] This is due to competition for the available charge in the ESI source. However, if the analyte and internal standard co-elute perfectly, this suppression effect should be proportional for both, and accurate quantification can still be achieved.[1]

Troubleshooting Guides

This section provides detailed troubleshooting steps for common issues encountered during the analysis of 4-Hydroxychlorpropham-d7.

Issue 1: Low Signal Intensity or Complete Signal Loss

If you are experiencing low or no signal for 4-Hydroxychlorpropham-d7, follow these steps:

1. Verify Instrument Performance:

• Mass Calibration: Ensure the mass spectrometer is properly calibrated. Use a known calibration standard to verify mass accuracy.

• System Suitability Test: Inject a standard solution of 4-Hydroxychlorpropham-d7 directly into the mass spectrometer (bypassing the LC system) to confirm that the instrument is capable of detecting it.

2. Optimize ESI Source Parameters: The efficiency of electrospray ionization is critical for signal intensity. Systematically optimize the following parameters:

Parameter	Recommended Starting Point (Positive Ion Mode)	Optimization Strategy
Capillary Voltage	3.0 - 4.5 kV	Adjust in small increments (e.g., 0.2 kV) to find the voltage that maximizes signal intensity without causing in-source fragmentation.
Nebulizer Gas Pressure	30 - 50 psi	Optimize to ensure a stable and fine spray. Too low a pressure can result in large droplets and poor desolvation, while too high a pressure can lead to signal instability.
Drying Gas Flow Rate	8 - 12 L/min	Increase the flow rate to improve desolvation, but avoid excessive flow which can cool the ESI source and reduce ionization efficiency.
Drying Gas Temperature	250 - 350 °C	Higher temperatures aid in solvent evaporation, but excessively high temperatures can cause thermal degradation of the analyte.

3. Evaluate Chromatographic Conditions:

• Co-elution of Analyte and Internal Standard: It is crucial that 4-Hydroxychlorpropham and 4-Hydroxychlorpropham-d7 co-elute.[1] A slight separation on the chromatographic column can expose them to different matrix components, leading to differential ion suppression.[2] Adjust the gradient or mobile phase composition to achieve complete overlap of the two peaks.

• Mobile Phase Composition: The choice of solvent and additives can significantly impact ionization efficiency.

  • Solvents: Use high-purity, LC-MS grade solvents such as methanol (B129727) or acetonitrile.[6] These solvents have low surface tension, which promotes the formation of a stable electrospray.[7]

  • Additives: Small amounts of volatile acids (e.g., 0.1% formic acid) or bases (e.g., 0.1% ammonium (B1175870) hydroxide) can improve ionization. For 4-Hydroxychlorpropham, which is a weakly acidic compound, positive ion mode with a formic acid additive is a common starting point.

Experimental Protocol: ESI Source Optimization

• Prepare a standard solution of 4-Hydroxychlorpropham-d7 at a known concentration (e.g., 100 ng/mL) in a typical mobile phase composition (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Infuse the solution directly into the mass spectrometer at a constant flow rate (e.g., 10 µL/min).

• Set the mass spectrometer to monitor the appropriate m/z for 4-Hydroxychlorpropham-d7.

• Vary one source parameter at a time (e.g., capillary voltage) while keeping others constant.

• Record the signal intensity for each setting.

• Plot the signal intensity against the parameter value to determine the optimal setting.

• Repeat this process for all relevant source parameters.

4. Address Matrix Effects: Matrix effects are a primary cause of ion suppression.[2] If you suspect matrix effects are impacting your signal, consider the following:

• Sample Preparation: Implement a more rigorous sample cleanup procedure to remove interfering matrix components. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can be effective.

• Sample Dilution: Diluting the sample can reduce the concentration of matrix components and alleviate ion suppression. However, this may also decrease the concentration of the analyte to below the limit of detection.

Diagram: Troubleshooting Workflow for Low Signal Intensity

Caption: A logical workflow for troubleshooting low signal intensity of 4-Hydroxychlorpropham-d7.

Issue 2: Poor Peak Shape or Peak Tailing

Poor peak shape can compromise resolution and integration, leading to inaccurate quantification.

1. Check for Column Overload:

• Injecting too much sample onto the column can lead to broad or fronting peaks. Try reducing the injection volume or diluting the sample.

2. Ensure Mobile Phase Compatibility:

• The solvent in which the sample is dissolved should be compatible with the initial mobile phase conditions. A mismatch can cause peak distortion.

3. Evaluate Column Health:

• A contaminated or degraded column can lead to poor peak shape. Try flushing the column or replacing it if necessary.

Diagram: Factors Affecting Peak Shape

Caption: Key factors that can contribute to poor chromatographic peak shape.

By systematically addressing these common issues, researchers can improve the signal intensity and overall data quality in the mass spectrometric analysis of 4-Hydroxychlorpropham-d7.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. waters.com [waters.com]
• 3. Internal standard signal suppression by co-eluting analyte in isotope dilution LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Internal standard signal suppression by co-eluting analyte in isotope dilution LC-ESI-MS - Analyst (RSC Publishing) DOI:10.1039/B209521C [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]

Preventing deuterium exchange in 4-Hydroxychlorpropham-d7 experiments

Welcome to the technical support center for 4-Hydroxychlorpropham-d7. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing deuterium (B1214612) exchange during experiments with 4-Hydroxychlorpropham-d7.

Frequently Asked Questions (FAQs)

Q1: What is deuterium exchange and why is it a concern when using 4-Hydroxychlorpropham-d7?

Deuterium exchange is a chemical process where a deuterium atom on a labeled compound, such as 4-Hydroxychlorpropham-d7, is replaced by a hydrogen atom from the surrounding environment (e.g., solvent, matrix).[1][2] This is a significant concern in quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS), as it compromises the isotopic purity of the internal standard.[2] The loss of deuterium alters the mass-to-charge ratio (m/z) of the standard, which can lead to inaccurate quantification of the target analyte, 4-Hydroxychlorpropham.[1][2][3]

Q2: Which deuterium atoms on 4-Hydroxychlorpropham-d7 are most susceptible to exchange?

The deuterium atoms on the isopropyl group of 4-Hydroxychlorpropham-d7 are generally stable. However, the deuterium on the hydroxyl (-OH) group is highly labile and will readily exchange with protons from protic solvents.[4] While the deuterium atoms on the aromatic ring are more stable, they can still be susceptible to exchange under certain conditions, particularly at non-neutral pH and elevated temperatures.[4][5]

Q3: What are the primary experimental factors that promote deuterium exchange?

Several factors can influence the rate of deuterium exchange:

• pH: The exchange rate is significantly influenced by pH. It is generally slowest at a slightly acidic pH (around 2.5-3.0) and increases in both neutral and basic conditions.[2][6]

• Temperature: Higher temperatures accelerate the rate of chemical reactions, including deuterium exchange.[1][6]

• Solvent: Protic solvents, such as water, methanol, and ethanol, are sources of exchangeable protons and can facilitate deuterium exchange.[1][2] Aprotic solvents like acetonitrile, tetrahydrofuran (B95107) (THF), and dimethyl sulfoxide (B87167) (DMSO) are preferred.

• Matrix Components: Biological matrices may contain enzymes or other components that can catalyze the exchange process.[6]

Q4: How can I prevent or minimize deuterium exchange during my experiments?

To minimize deuterium exchange, consider the following best practices:

• Solvent Selection: Use anhydrous, aprotic solvents whenever possible for sample preparation and storage.[2]

• pH Control: Maintain a slightly acidic pH (around 2.5-3.0) during sample processing, if compatible with your analytical method.[2]

• Temperature Control: Perform sample preparation and analysis at low temperatures (e.g., on ice or at 0°C) to reduce the exchange rate.[2]

• Minimize Exposure Time: Reduce the time the deuterated standard is in contact with protic solvents or adverse pH conditions.

• Inert Atmosphere: Handle stock solutions and samples under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to atmospheric moisture.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the use of 4-Hydroxychlorpropham-d7.

Problem	Possible Cause	Troubleshooting Steps
Inconsistent or inaccurate quantitative results	Deuterium exchange leading to a decrease in the internal standard signal and an increase in the analyte signal.	1. Verify Co-elution: Ensure the analyte and internal standard are co-eluting.[3] 2. Assess Isotopic Stability: Perform an isotopic stability study (see Experimental Protocol 1). 3. Optimize Conditions: Adjust pH, temperature, and solvent to minimize exchange.
Appearance of an unexpected peak at the m/z of the unlabeled analyte in blank samples spiked with the internal standard	Back-exchange of deuterium on the internal standard.	1. Confirm Back-Exchange: Analyze the internal standard in a blank matrix over time to monitor for the appearance of the unlabeled analyte.[6] 2. Modify Sample Preparation: Implement the preventative measures outlined in the FAQs (e.g., use aprotic solvents, control pH and temperature).
Gradual decrease in the internal standard signal over time in stored samples	Ongoing deuterium exchange during storage.	1. Optimize Storage Conditions: Store stock solutions and prepared samples at -20°C or below in tightly sealed vials. 2. Use Freshly Prepared Solutions: Prepare working solutions fresh daily and minimize the storage time of processed samples before analysis.

Quantitative Data Summary

The following tables summarize the expected impact of key experimental parameters on the stability of deuterium labels on phenolic compounds, which are structurally analogous to 4-Hydroxychlorpropham.

Table 1: Effect of pH on Deuterium Exchange Rate

pH Condition	Relative Exchange Rate	Recommendation
Acidic (~2.5)	Minimum	Quench samples by acidifying to pH ~2.5.[2]
Neutral (~7.0)	Moderate to High	Avoid neutral pH during sample processing where possible.[2]
Basic (>8.0)	High	Avoid basic conditions entirely.[2]

Table 2: Effect of Temperature on Deuterium Exchange Rate

Temperature	Relative Exchange Rate	Recommendation
Low (~0°C)	Significantly Reduced	Perform all post-labeling steps at 0°C or on ice.[2]
Ambient (~25°C)	Moderate	Minimize time at ambient temperature.
Elevated (>40°C)	High	Avoid elevated temperatures during sample preparation and analysis.

Table 3: Effect of Solvent on Deuterium Exchange

Solvent Type	Potential for Exchange	Recommended Solvents
Aprotic	Low	Acetonitrile, Tetrahydrofuran (THF), Dimethyl Sulfoxide (DMSO)
Protic	High	Water, Methanol, Ethanol

Experimental Protocols

Protocol 1: Assessment of Isotopic Stability of 4-Hydroxychlorpropham-d7

Objective: To evaluate the stability of the deuterium labels on 4-Hydroxychlorpropham-d7 under specific experimental conditions.

Materials:

• 4-Hydroxychlorpropham-d7 stock solution

• Blank matrix (e.g., plasma, urine)

• Sample preparation solvents (e.g., acetonitrile, water, methanol)

• LC-MS/MS system

Methodology:

• Prepare Sample Sets:

  • T=0 Samples: Spike a known concentration of 4-Hydroxychlorpropham-d7 into the blank matrix. Immediately process these samples according to your standard protocol.

  • Incubated Matrix Samples: Spike the same concentration of 4-Hydroxychlorpropham-d7 into the blank matrix and incubate under your typical sample preparation conditions (e.g., room temperature for 1 hour).

  • Incubated Solvent Samples: Spike the internal standard into the reconstitution solvent and incubate under the same conditions.

• Sample Processing: After the incubation period, process the incubated samples using your established extraction/preparation method.

• LC-MS/MS Analysis: Analyze all samples (T=0, incubated matrix, and incubated solvent) by LC-MS/MS. Monitor the signal for both 4-Hydroxychlorpropham-d7 and the corresponding unlabeled 4-Hydroxychlorpropham.

• Data Analysis:

  • Compare the peak area of 4-Hydroxychlorpropham-d7 in the incubated samples to the T=0 samples. A significant decrease (e.g., >15%) suggests degradation or exchange.[6]

  • Examine the chromatograms of the incubated samples for the appearance of a peak in the unlabeled analyte channel at the retention time of the internal standard. The presence of such a peak is a direct indication of back-exchange.[6]

Visualizations

Caption: Workflow for assessing isotopic stability of 4-Hydroxychlorpropham-d7.

Caption: Troubleshooting workflow for inaccurate quantitative results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Regioselective solvent-phase deuteration of polyphenolic compounds informs their identification by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Optimizing Extraction of 4-Hydroxychlorpropham from Complex Samples: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for optimizing the extraction recovery of 4-Hydroxychlorpropham from complex samples. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific experimental challenges.

Troubleshooting Guides

This section provides solutions to common problems encountered during the extraction of 4-Hydroxychlorpropham.

Issue 1: Low Recovery of 4-Hydroxychlorpropham

Low recovery is a frequent challenge, often stemming from the sample matrix or the extraction protocol itself.

Potential Cause	Recommended Solution
Inadequate cell lysis/sample homogenization	For solid samples like potatoes or other vegetables, ensure thorough homogenization to release the analyte. Cryogenic grinding can be effective for tough matrices. For tissue samples, consider using enzymatic digestion or mechanical disruption (e.g., bead beating) prior to solvent extraction.
Suboptimal extraction solvent	Acetonitrile (B52724) is a common and effective solvent for QuEChERS-based extractions of polar and non-polar pesticides.[1][2] For SPE, methanol (B129727) is often used. The polarity of the solvent should be optimized based on the sample matrix. For animal tissues, a two-phase extraction using a methanol/chloroform mixture can be employed to separate polar and lipid-based metabolites.[3]
Analyte degradation	4-Hydroxychlorpropham, like other carbamates, can be susceptible to degradation, especially at high temperatures or non-neutral pH.[4] Avoid excessive heat during sample processing and extraction.[5][6] Ensure that the pH of the extraction solvent is controlled, particularly when dealing with matrices that could alter the pH.
Strong matrix-analyte interactions	In complex matrices like soil, analytes can be strongly bound. Increasing extraction time, using sonication, or employing techniques like pressurized liquid extraction (PLE) can improve recovery.[7]
Loss during solvent evaporation/reconstitution	If a solvent evaporation step is necessary, perform it under a gentle stream of nitrogen at a controlled temperature to prevent loss of the analyte. Ensure the residue is fully redissolved in the reconstitution solvent by vortexing or sonication.

Issue 2: High Matrix Effects (Signal Suppression or Enhancement) in LC-MS/MS Analysis

Matrix effects are a major hurdle in achieving accurate quantification, caused by co-eluting endogenous compounds from the sample that interfere with the ionization of the target analyte.[8][9][10][11]

Potential Cause	Recommended Solution
Insufficient cleanup	The d-SPE cleanup step in QuEChERS is crucial for removing interfering matrix components. For samples with high fat content, include C18 sorbent in the d-SPE tube. For pigmented samples (e.g., fruits and vegetables), Graphitized Carbon Black (GCB) can be effective, but be aware that it may also retain planar analytes.[1] For SPE, optimize the wash steps to remove interferences without eluting the analyte of interest.
Co-elution of phospholipids	Phospholipids from biological matrices are a common cause of ion suppression. Use a phospholipid removal SPE cartridge or a d-SPE sorbent specifically designed for phospholipid removal.
Ionization competition in the MS source	Dilute the final extract to reduce the concentration of matrix components entering the mass spectrometer. This can significantly reduce matrix effects, but ensure that the analyte concentration remains above the limit of quantification.
Inappropriate internal standard	Use a stable isotope-labeled internal standard (SIL-IS) for 4-Hydroxychlorpropham if available. A SIL-IS will co-elute with the analyte and experience similar matrix effects, thus providing the most accurate correction. If a SIL-IS is not available, use a structural analog that has similar chromatographic behavior and ionization efficiency.

Frequently Asked Questions (FAQs)

Q1: What is the best extraction method for 4-Hydroxychlorpropham, QuEChERS or SPE?

Both QuEChERS and Solid-Phase Extraction (SPE) can be effective for extracting 4-Hydroxychlorpropham. The choice depends on the sample matrix, the required level of cleanup, and laboratory throughput needs.

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is a high-throughput technique well-suited for a wide range of food and agricultural samples.[1][2][12] It involves a simple extraction with acetonitrile followed by a dispersive SPE (d-SPE) cleanup. It is generally faster and uses less solvent than traditional SPE.

• Solid-Phase Extraction (SPE) offers a more targeted and potentially cleaner extraction. It is highly versatile, with a wide variety of sorbents available to optimize the cleanup for specific matrices and analytes. SPE can be more time-consuming but may be necessary for very complex matrices or when very low detection limits are required.

A comparison of recovery efficiencies for different cleanup methods in apples and Korean cabbage showed that both d-SPE (from QuEChERS) and SPE can provide good recovery rates (94-99% for a range of pesticides).[13]

Q2: Which d-SPE sorbents should I use for QuEChERS cleanup when analyzing 4-Hydroxychlorpropham?

The choice of d-SPE sorbent depends on the sample matrix:

• Primary Secondary Amine (PSA): This is a weak anion exchanger that effectively removes organic acids, sugars, and some fatty acids. It is a standard component of most QuEChERS cleanup kits.

• C18 (Octadecyl): This is a non-polar sorbent used to remove fats and other non-polar interferences. It is recommended for high-fat matrices such as animal tissues, nuts, and dairy products.

• Graphitized Carbon Black (GCB): GCB is effective at removing pigments like chlorophyll (B73375) and carotenoids, as well as sterols. However, it can also adsorb planar molecules, so it's important to test for the recovery of 4-Hydroxychlorpropham when using GCB.

For many fruit and vegetable samples, a combination of PSA and anhydrous magnesium sulfate (B86663) (to remove water) is sufficient. For more complex matrices, a combination of PSA and C18 is often used.[1]

Q3: How can I minimize the degradation of 4-Hydroxychlorpropham during sample preparation and storage?

4-Hydroxychlorpropham, as a metabolite of a carbamate (B1207046) pesticide, may be sensitive to heat and pH.

• Storage: Store samples at -20°C or lower to minimize enzymatic and chemical degradation.[14][15] Process samples as quickly as possible after collection.

• Extraction: Avoid high temperatures during extraction and solvent evaporation steps. Studies on the fate of chlorpropham (B1668850) in potatoes during processing have shown that thermal treatment can lead to its degradation.[4][5][6]

• pH Control: Maintain a neutral or slightly acidic pH during extraction, as basic conditions can promote the hydrolysis of carbamates.[3] The use of buffered QuEChERS methods (e.g., citrate (B86180) or acetate (B1210297) buffer) can help to control the pH.[16]

Q4: What are the expected recovery rates for 4-Hydroxychlorpropham?

Recovery rates can vary significantly depending on the matrix and the extraction method used. For the parent compound, chlorpropham, and its metabolites, including p-hydroxy-chlorpropham, recovery data is available for some matrices.

Matrix	Method	Analyte	Fortification Level	Average Recovery (%)
Potatoes	GC-NPD	p-hydroxy-chlorpropham	0.45 mg/kg	88
Animal Tissues (liver, muscle, kidney, fat)	HPLC-UV	4-hydroxy-chlorpropham-O-sulfonic acid	Not specified	Not specified, but LOQ is achievable
Potatoes	µQuEChERS-UHPLC-PDA	Chlorpropham	1-200 µg/Kg	94.5 - 125

Note: Data for 4-Hydroxychlorpropham specifically is limited. The data for related compounds provides an estimate of expected performance.

Experimental Protocols

Protocol 1: Generic QuEChERS Method for 4-Hydroxychlorpropham in Fruits and Vegetables

This protocol is based on the widely used EN 15662 method.[1]

• Sample Homogenization: Weigh 10-15 g of a representative portion of the homogenized sample into a 50 mL centrifuge tube.

• Extraction:

  • Add 10 mL of acetonitrile.

  • Add an appropriate internal standard.

  • Shake vigorously for 1 minute.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate).

  • Shake vigorously for 1 minute.

• Centrifugation: Centrifuge at ≥ 4000 rpm for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant (e.g., 6 mL) to a 15 mL d-SPE tube containing anhydrous MgSO₄ (e.g., 900 mg) and PSA (e.g., 150 mg). For fatty matrices, also include C18 (e.g., 150 mg).

  • Vortex for 30 seconds.

• Final Centrifugation and Analysis:

  • Centrifuge at ≥ 4000 rpm for 5 minutes.

  • Take an aliquot of the cleaned extract, dilute if necessary, and analyze by LC-MS/MS.

Protocol 2: Generic Solid-Phase Extraction (SPE) Method for 4-Hydroxychlorpropham in Water Samples

This is a general guideline that should be optimized for specific water matrices.

• Sample Pre-treatment: Adjust the pH of the water sample to near neutral (pH 6-7). Filter the sample to remove any particulate matter.

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading: Load the water sample (e.g., 100 mL) onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove polar interferences.

• Drying: Dry the cartridge under vacuum for 10-15 minutes to remove excess water.

• Elution: Elute the 4-Hydroxychlorpropham from the cartridge with an appropriate organic solvent, such as methanol or acetonitrile (e.g., 2 x 3 mL).

• Reconstitution and Analysis: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a suitable volume of mobile phase for LC-MS/MS analysis.

Visualizations

Caption: QuEChERS workflow for 4-Hydroxychlorpropham extraction.

Caption: Troubleshooting logic for low recovery of 4-Hydroxychlorpropham.

References

• 1. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 2. hawach.com [hawach.com]
• 3. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. epa.gov [epa.gov]
• 8. lcms.cz [lcms.cz]
• 9. lcms.cz [lcms.cz]
• 10. Solid Phase Extraction Guide | Thermo Fisher Scientific - JP [thermofisher.com]
• 11. agilent.com [agilent.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. LC-MS/MS method for the simultaneous quantification of intestinal CYP and UGT activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. New Strategies for the Extraction of Antioxidants from Fruits and Their By-Products: A Systematic Review [mdpi.com]
• 15. mdpi.com [mdpi.com]
• 16. Analysis of Pesticide Residues by QuEChERS Method and LC-MS/MS for a New Extrapolation of Maximum Residue Levels in Persimmon Minor Crop - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting inconsistent internal standard response with 4-Hydroxychlorpropham-d7

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 4-Hydroxychlorpropham-d7 as an internal standard in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is the role of 4-Hydroxychlorpropham-d7 in our analytical method?

A1: 4-Hydroxychlorpropham-d7 is a stable isotope-labeled (SIL) internal standard. Its primary function is to ensure accurate and precise quantification of the target analyte, 4-Hydroxychlorpropham, in your samples. Due to its structural similarity to the analyte, it experiences similar variations during sample preparation, injection, and analysis. By adding a known concentration of 4-Hydroxychlorpropham-d7 to all samples, calibration standards, and quality controls, you can correct for potential errors, such as those arising from matrix effects or inconsistencies in sample processing.

Q2: At what concentration should I use 4-Hydroxychlorpropham-d7?

A2: The optimal concentration of 4-Hydroxychlorpropham-d7 is dependent on your specific assay and the expected concentration range of the analyte. A general guideline is to use a concentration that produces a response in the mid-range of your calibration curve. It is recommended to experimentally determine the optimal concentration during method development by evaluating a few concentrations and selecting the one that provides the best precision and accuracy for your quality control samples.

Q3: How should I prepare and store my 4-Hydroxychlorpropham-d7 stock and working solutions?

A3: Stock solutions of 4-Hydroxychlorpropham-d7 should be prepared in a high-purity organic solvent, such as methanol (B129727) or acetonitrile (B52724), at a concentration of approximately 1 mg/mL. Store the stock solution in a tightly sealed, light-protected container at -20°C or below. Working solutions should be prepared by diluting the stock solution with a solvent compatible with your mobile phase to the desired concentration. It is advisable to prepare fresh working solutions regularly and store them under similar conditions to the stock solution to minimize degradation.

Q4: What are the common causes of inconsistent 4-Hydroxychlorpropham-d7 response?

A4: Inconsistent response of 4-Hydroxychlorpropham-d7 can stem from several factors, including:

• Sample Preparation Issues: Inconsistent pipetting, incomplete extraction, or variable sample volumes.

• Matrix Effects: Ion suppression or enhancement caused by co-eluting compounds from the sample matrix.[1][2]

• Instrumental Problems: Inconsistent injection volumes, fluctuations in the ion source, or a contaminated mass spectrometer.[3]

• Internal Standard Stability: Degradation of 4-Hydroxychlorpropham-d7 in the sample matrix or in solution.

• Improper Mixing: Inadequate vortexing or mixing of the internal standard with the sample.[4]

Troubleshooting Guide: Inconsistent 4-Hydroxychlorpropham-d7 Response

This guide provides a systematic approach to diagnosing and resolving issues related to inconsistent internal standard response.

Scenario 1: Sporadic High or Low Response in a Few Samples

Potential Cause	Troubleshooting Step
Pipetting Error	Review pipetting technique. Re-prepare and re-inject the affected samples if possible.
Incomplete Extraction	Evaluate the extraction procedure for the affected samples. Ensure consistent vortexing and phase separation.
Injection Error	Check the autosampler for air bubbles in the syringe. Re-inject the affected samples.

Scenario 2: Gradual Increase or Decrease in Response Over a Run

Potential Cause	Troubleshooting Step
Internal Standard Degradation	Prepare a fresh working solution of 4-Hydroxychlorpropham-d7. Investigate the stability of the internal standard in the sample matrix and autosampler conditions.
Instrument Drift	Check for temperature fluctuations in the MS source. Run a system suitability test to assess instrument performance.
Column Contamination	Wash the column with a strong solvent. If the problem persists, replace the column.

Scenario 3: Consistently Low Response in All Samples

Potential Cause	Troubleshooting Step
Incorrect Concentration	Verify the concentration of the 4-Hydroxychlorpropham-d7 working solution.
Ion Suppression	Investigate matrix effects. This may require optimizing the sample preparation method (e.g., using solid-phase extraction instead of protein precipitation) or adjusting the chromatography to separate the internal standard from interfering matrix components.[1][2]
Suboptimal MS Parameters	Tune the mass spectrometer to ensure optimal ionization and fragmentation of 4-Hydroxychlorpropham-d7.

Scenario 4: Consistently High Response in All Samples

Potential Cause	Troubleshooting Step
Incorrect Concentration	Verify the concentration of the 4-Hydroxychlorpropham-d7 working solution.
Ion Enhancement	Similar to ion suppression, this is a matrix effect.[1][2] Optimization of sample cleanup and chromatography is necessary.
Solvent Evaporation	If samples are left in the autosampler for an extended period, solvent evaporation can concentrate the internal standard. Ensure samples are analyzed in a timely manner.

Experimental Protocols

Protocol 1: Preparation of 4-Hydroxychlorpropham-d7 Stock and Working Solutions

• Stock Solution (1 mg/mL):

  • Accurately weigh approximately 1 mg of 4-Hydroxychlorpropham-d7.

  • Dissolve in 1 mL of methanol in a volumetric flask.

  • Store at -20°C in an amber vial.

• Working Solution (e.g., 100 ng/mL):

  • Perform serial dilutions of the stock solution with a 50:50 mixture of methanol and water (or a solvent compatible with your initial mobile phase conditions).

  • Store at 2-8°C and prepare fresh weekly.

Protocol 2: Sample Preparation using Protein Precipitation

• To 100 µL of the sample (plasma, urine, etc.), add 20 µL of the 4-Hydroxychlorpropham-d7 working solution.

• Vortex for 10 seconds to ensure thorough mixing.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

Visualizations

Caption: A logical workflow for troubleshooting inconsistent internal standard response.

Caption: A typical experimental workflow for sample preparation and analysis.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. pH vs. Temperature in Colorant Stability - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 4-Hydroxychlorpropham | TRC-H825078-100MG | LGC Standards [lgcstandards.com]

Technical Support Center: Resolving Chromatographic Peak Splitting for 4-Hydroxychlorpropham-d7

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving chromatographic peak splitting issues encountered during the analysis of 4-Hydroxychlorpropham-d7.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak splitting for 4-Hydroxychlorpropham-d7 in LC-MS analysis?

Peak splitting in the chromatographic analysis of 4-Hydroxychlorpropham-d7 can arise from a variety of factors, broadly categorized as follows:

• Column-Related Issues: Degradation of the column, formation of a void at the column inlet, or a partially blocked frit can all lead to a distorted flow path and subsequent peak splitting.[1][2]

• Mobile Phase and Solvent Mismatch: A significant difference in solvent strength between the sample solvent and the initial mobile phase is a common cause of peak distortion, including splitting.[1]

• Chromatographic Co-elution: The peak splitting may not be an artifact but rather the result of two or more compounds eluting at very similar retention times.

• Issues with the Deuterated Standard: In some instances, the deuterated internal standard (4-Hydroxychlorpropham-d7) and the native compound may exhibit slight differences in retention time, which, if not fully resolved, can appear as a split peak.[3]

• System and Hardware Problems: Excessive dead volume in the system, poorly made connections, or temperature fluctuations can contribute to peak shape issues.[4]

Q2: Could the mobile phase pH be the cause of my peak splitting for 4-Hydroxychlorpropham-d7?

While mobile phase pH is a critical parameter for ionizable compounds, it is less likely to be the primary cause of peak splitting for 4-Hydroxychlorpropham. The pKa of the parent compound, chlorpropham (B1668850), is 13.3.[5] The pKa of 4-Hydroxychlorpropham is expected to be in a similar range. In typical reversed-phase chromatography, which operates at acidic to neutral pH, the compound will be in its neutral form. Peak splitting due to pH is more common when the mobile phase pH is close to the analyte's pKa, causing the presence of both ionized and non-ionized forms.

Q3: My 4-Hydroxychlorpropham-d7 peak is split, but the peak for the non-deuterated analog is symmetrical. What could be the cause?

This scenario points towards a few specific possibilities:

• Contamination of the Internal Standard: The deuterated internal standard solution may be contaminated with the non-deuterated analog, leading to two closely eluting peaks that appear as a split peak.[6]

• Chromatographic Separation of Isotopologues: Deuterated compounds can sometimes exhibit slightly different retention times compared to their non-deuterated counterparts due to the kinetic isotope effect.[3] If the chromatographic conditions do not provide baseline separation, this can manifest as peak splitting.

• In-source Fragmentation or Isotope Exchange: While less common, it is possible that some in-source phenomena in the mass spectrometer could be contributing to the issue.

Troubleshooting Guides

Guide 1: Diagnosing and Resolving Column-Related Peak Splitting

This guide provides a systematic approach to identifying and fixing peak splitting caused by column issues.

Troubleshooting Workflow for Column-Related Issues

Caption: A logical workflow to diagnose and address column-related peak splitting.

Experimental Protocol: Column Flushing and Regeneration

• Disconnect the Column: Disconnect the column from the detector to avoid contamination.

• Reverse the Column: Connect the column in the reverse direction to the injector.

• Flush with a Series of Solvents: Flush the column with a sequence of solvents of increasing strength. A typical sequence for a C18 column is:

  • Water (HPLC grade)

  • Methanol (HPLC grade)

  • Acetonitrile (HPLC grade)

  • Isopropanol (HPLC grade)

• Equilibrate: After flushing, return the column to its normal orientation and equilibrate with the initial mobile phase conditions until a stable baseline is achieved.

Guide 2: Addressing Peak Splitting Caused by Solvent Mismatch

A mismatch between the injection solvent and the mobile phase can cause poor peak shape, especially for early eluting peaks.

Troubleshooting Workflow for Solvent Mismatch

Caption: A workflow to identify and correct peak splitting due to solvent mismatch.

Data Presentation: Impact of Injection Solvent on Peak Shape

Injection Solvent	Peak Shape for 4-Hydroxychlorpropham-d7
100% Acetonitrile	Split Peak
50:50 Acetonitrile:Water	Minor Splitting/Broadening
10:90 Acetonitrile:Water (Initial Mobile Phase)	Symmetrical Peak

Guide 3: Investigating Issues with the Deuterated Internal Standard

When only the deuterated internal standard shows peak splitting, the following steps can help isolate the cause.

Troubleshooting Workflow for Deuterated Standard Issues

Caption: A workflow for troubleshooting peak splitting specific to the deuterated internal standard.

Experimental Protocols

Representative LC-MS/MS Method for Chlorpropham and its Metabolites

This protocol provides a starting point for the analysis of 4-Hydroxychlorpropham-d7. Optimization may be required for your specific instrumentation and application.

Parameter	Condition
LC System	Agilent 1200 Series or equivalent
Column	ACE Excel 2 C18-AR, 2 µm, 50 mm x 2.1 mm
Guard Column	Phenomenex C18, 4 mm x 2 mm
Column Temperature	40°C
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.350 mL/min
Injection Volume	5 µL
MS System	API 3200 or equivalent triple quadrupole
Ionization Mode	ESI Positive

Gradient Elution Program

Time (min)	%A	%B
0.0	95	5
1.0	95	5
5.0	5	95
7.0	5	95
7.1	95	5
10.0	95	5

This information is based on methods described for the analysis of chlorpropham in various matrices.[7][8]

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. rsc.org [rsc.org]
• 5. fao.org [fao.org]
• 6. researchgate.net [researchgate.net]
• 7. epa.gov [epa.gov]
• 8. epa.gov [epa.gov]

Identifying and minimizing interferences in 4-Hydroxychlorpropham quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantification of 4-Hydroxychlorpropham.

Frequently Asked Questions (FAQs)

Q1: What is 4-Hydroxychlorpropham and why is its quantification important?

A1: 4-Hydroxychlorpropham (4-OH-CIPC) is a major metabolite of chlorpropham (B1668850) (CIPC), a widely used herbicide and potato sprout inhibitor.[1][2][3] Its quantification is crucial for toxicological risk assessment, monitoring pesticide residues in food and the environment, and understanding the metabolic fate of chlorpropham.[4][5]

Q2: What are the common analytical techniques for 4-Hydroxychlorpropham quantification?

A2: The most common analytical techniques are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[6][7][8] High-Performance Liquid Chromatography with UV detection (HPLC-UV) has also been used.[9][10] LC-MS/MS is often preferred for its high sensitivity and selectivity, especially for polar and thermally labile compounds like 4-Hydroxychlorpropham.[8][11][12]

Q3: What are the major challenges and interferences in 4-Hydroxychlorpropham analysis?

A3: The primary challenge is the matrix effect, where components of the sample matrix (e.g., soil, potato) interfere with the ionization of 4-Hydroxychlorpropham, leading to signal suppression or enhancement.[13][14][15][16] Other challenges include potential co-elution with other compounds, degradation of the analyte during sample preparation, and low concentrations in samples.[17][18]

Q4: How can I minimize matrix effects in my analysis?

A4: Several strategies can be employed to minimize matrix effects:

• Matrix-matched calibration: Prepare calibration standards in a blank matrix extract that is similar to the samples being analyzed.[19]

• Sample dilution: Diluting the sample extract can reduce the concentration of interfering matrix components.

• Effective sample cleanup: Use techniques like Solid Phase Extraction (SPE) to remove interfering compounds before analysis.[20]

• Use of an internal standard: A stable isotope-labeled internal standard, such as 4-Hydroxychlorpropham-d7, can help to compensate for matrix effects and variations in instrument response.[21]

• Chromatographic separation: Optimize the chromatographic method to separate 4-Hydroxychlorpropham from co-eluting matrix components.

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing, Broadening, or Splitting)

Possible Cause	Troubleshooting Steps
Column Contamination	Flush the column with a strong solvent. If the problem persists, replace the column.
Inappropriate Mobile Phase pH	Ensure the mobile phase pH is suitable for the analyte and column. For silica-based columns, avoid pH > 7 to prevent dissolution.[9]
Injection of a Stronger Solvent than the Mobile Phase	The injection solvent should be of similar or weaker strength than the initial mobile phase to avoid peak distortion.
Secondary Interactions with the Column	Consider a different column chemistry or mobile phase additives to reduce secondary interactions.

Issue 2: Low or No Signal for 4-Hydroxychlorpropham

Possible Cause	Troubleshooting Steps
Analyte Degradation	Prepare fresh samples and standards. Ensure proper storage conditions (e.g., -18°C).
Inefficient Ionization	Optimize ion source parameters (e.g., spray voltage, gas flows, temperature). Check for appropriate mobile phase additives to enhance ionization.
Matrix-induced Signal Suppression	Implement strategies to minimize matrix effects as described in the FAQs. Use a post-column infusion experiment to diagnose signal suppression zones.
Incorrect MS/MS Transitions	Verify the precursor and product ions for 4-Hydroxychlorpropham. Optimize collision energy for maximum signal.

Issue 3: High Background Noise or Unexpected Peaks

Possible Cause	Troubleshooting Steps
Contaminated Solvents or Reagents	Use high-purity solvents and freshly prepared mobile phases. Run a blank injection to identify the source of contamination.
Carryover from Previous Injections	Implement a robust needle and injection port washing procedure between samples.
Co-eluting Interferences	Improve chromatographic separation by adjusting the gradient, flow rate, or column. Enhance sample cleanup to remove interfering compounds.
In-source Fragmentation	Optimize ion source conditions to minimize fragmentation of the parent ion before it enters the mass analyzer.

Quantitative Data Summary

Table 1: Recovery of Chlorpropham and its Metabolite 3-Chloroaniline (B41212) in Potato Peel

Analyte	Spiking Level (µg/g)	Extraction Method	Recovery (%)
Chlorpropham (CIPC)	0.8	Methanol-soaking	~90
Chlorpropham (CIPC)	8.0	Methanol-soaking	~90
3-Chloroaniline (3-CA)	0.8	Methanol-soaking	Not Detected
3-Chloroaniline (3-CA)	8.0	Methanol-soaking	< 10
3-Chloroaniline (3-CA)	8.0	1 M H₂SO₄ in 50% Methanol	~85

Data synthesized from a study on HPLC analysis of chlorpropham and its metabolite in potatoes.[9]

Table 2: Method Detection Limits (MDL) and Practical Quantitation Limits (PQL) for Chlorpropham and 3-Chloroaniline in Various Potato Matrices

Matrix	Analyte	MDL (ppm)	PQL (ppm)
Whole Potato	CIPC	0.08	0.45
Whole Potato	3-Chloroaniline	0.08	0.45
Potato Peel	CIPC	0.08	0.45
Potato Peel	3-Chloroaniline	0.08	0.45
French Fries (w/o peel)	CIPC	0.22	1.1
French Fries (w/o peel)	3-Chloroaniline	0.22	1.1

Data from a multi-residue method for chlorpropham and 3-chloroaniline in potatoes.[22]

Experimental Protocols

Protocol 1: Sample Preparation for 4-Hydroxychlorpropham Analysis in Potatoes (LC-MS/MS)

This protocol is a generalized procedure based on common extraction methods for chlorpropham and its metabolites from potato matrices.

• Homogenization: Wash and peel the potato sample. Homogenize the potato peel or whole tuber using a food processor.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 20 mL of acetonitrile (B52724) (ACN).

  • Vortex for 1 minute.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take a 1 mL aliquot of the supernatant (acetonitrile layer).

  • Transfer to a 2 mL microcentrifuge tube containing d-SPE sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18).

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 rpm for 2 minutes.

• Final Preparation:

  • Take the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial.

  • The sample is now ready for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of 4-Hydroxychlorpropham

This protocol provides typical starting conditions for LC-MS/MS analysis. Method optimization is recommended.

• LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5% to 95% B

  • 8-10 min: 95% B

  • 10.1-12 min: 5% B (re-equilibration)

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS System: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• MRM Transitions (example):

  • 4-Hydroxychlorpropham: Precursor ion [M+H]⁺ m/z 230.1 → Product ions (to be determined by infusion and fragmentation experiments).

  • Chlorpropham: Precursor ion [M+H]⁺ m/z 214.1 → Product ions (e.g., m/z 172.1, 127.1).[23]

Visualizations

Caption: Metabolic pathway of Chlorpropham to 4-Hydroxychlorpropham.

Caption: General experimental workflow for 4-Hydroxychlorpropham analysis.

Caption: Logical troubleshooting flow for quantification issues.

References

• 1. Chlorpropham | C10H12ClNO2 | CID 2728 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Biotransformation of chlorpropham (CIPC) in isolated rat hepatocytes and xenoestrogenic activity of CIPC and its metabolites by in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolism and cytotoxicity of chlorpropham (CIPC) and its essential metabolites in isolated rat hepatocytes during a partial inhibition of sulphation and glucuronidation reactions: a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. fao.org [fao.org]
• 6. hpst.cz [hpst.cz]
• 7. epa.gov [epa.gov]
• 8. food.actapol.net [food.actapol.net]
• 9. researchgate.net [researchgate.net]
• 10. Determination of chlorpropham (CIPC) residues, in the concrete flooring of potato stores, using quantitative (HPLC UV/VIS) and qualitative (GCMS) methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. jfda-online.com [jfda-online.com]
• 12. researchgate.net [researchgate.net]
• 13. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Analytical Evaluation of Carbamate and Organophosphate Pesticides in Human and Environmental Matrices: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. lcms.cz [lcms.cz]
• 21. clearsynth.com [clearsynth.com]
• 22. nucleus.iaea.org [nucleus.iaea.org]
• 23. agilent.com [agilent.com]

Low recovery of 4-Hydroxychlorpropham-d7 during sample preparation

Technical Support Center: 4-Hydroxychlorpropham-d7 Analysis

This technical support guide addresses the common issue of low recovery of 4-Hydroxychlorpropham-d7, a deuterated internal standard, during sample preparation. It provides troubleshooting advice, frequently asked questions (FAQs), and optimized experimental protocols for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the most likely causes for low recovery of 4-Hydroxychlorpropham-d7?

Low recovery of this internal standard can typically be traced to one or more of the following stages of sample preparation:

• Sample Extraction: The physicochemical properties of 4-Hydroxychlorpropham-d7, particularly its phenolic hydroxyl group, make the extraction efficiency highly dependent on the pH of the sample and extraction solvent. Improper pH can lead to the compound being in an ionic state, which hinders its partitioning into the organic extraction solvent.

• Solid-Phase Extraction (SPE) Cleanup: Losses can occur if the SPE sorbent, conditioning, washing, or elution steps are not optimized for a moderately polar compound like 4-Hydroxychlorpropham-d7. The analyte can be lost during the wash step if the solvent is too strong, or it may not be fully eluted if the elution solvent is too weak.

• Matrix Effects: Components from the sample matrix (e.g., lipids, pigments, other organic molecules) can interfere with the ionization of 4-Hydroxychlorpropham-d7 in the mass spectrometer source, leading to signal suppression.[1] While an ideal stable isotope-labeled internal standard should co-elute with the analyte and experience the same matrix effects, severe suppression can still lead to a signal that is too low for reliable quantification.[2][3]

• Analyte Instability: Although generally stable, carbamates and their metabolites can be susceptible to degradation under harsh pH or high-temperature conditions.[4]

Q2: How does pH influence the extraction efficiency of 4-Hydroxychlorpropham-d7?

4-Hydroxychlorpropham-d7 has a phenolic hydroxyl group, which is acidic. At a pH above its pKa, this group will be deprotonated, making the molecule negatively charged and more water-soluble. To ensure efficient extraction into a nonpolar or moderately polar organic solvent, the pH of the sample should be adjusted to be at least 2 units below the pKa of the hydroxyl group. This keeps the molecule in its neutral, less polar form, maximizing its affinity for the organic phase. Acidifying the sample (e.g., with formic or acetic acid) is a common and critical step.[5]

Q3: My recovery is inconsistent across different samples in the same batch. What could be the cause?

Inconsistent recovery often points to variability in the sample matrix or procedural inconsistencies.[1]

• Matrix Heterogeneity: Different samples may have varying levels of interfering compounds that affect extraction efficiency or cause variable matrix effects.

• Inconsistent pH Adjustment: Small variations in pH between samples can lead to significant differences in extraction recovery.

• Procedural Drift: Ensure that volumes, shaking times, and other manual steps are performed as consistently as possible for all samples.

• Instrumental Variability: While less common for an internal standard, issues like inconsistent injection volumes can contribute to variability.[3]

Troubleshooting Guide for Low Recovery

Use the following table to diagnose and resolve issues related to the low recovery of 4-Hydroxychlorpropham-d7.

Symptom	Potential Cause	Recommended Solution
Low recovery in all samples, including quality controls.	Suboptimal Extraction pH: The sample/solvent mixture is not acidic enough to neutralize the phenolic group, reducing partitioning into the organic solvent.	Adjust the pH of the aqueous sample to between 3 and 4 using formic or acetic acid before adding the extraction solvent.[5]
Inappropriate Extraction Solvent: The polarity of the extraction solvent may not be optimal for 4-Hydroxychlorpropham-d7.	Acetonitrile (B52724) is a common and effective choice for extracting moderately polar pesticides like this.[6] If using a less polar solvent like ethyl acetate, ensure the sample pH is properly adjusted.
Recovery is low after SPE cleanup.	Analyte Loss During Wash Step: The wash solvent is too strong and is prematurely eluting the analyte from the SPE sorbent.	Use a weaker wash solvent. For reversed-phase SPE, this means using a higher percentage of water in the wash solution. Test wash steps with increasing organic solvent strength to find the point of breakthrough.[7]
Incomplete Elution: The elution solvent is not strong enough to desorb the analyte from the sorbent completely.	Use a stronger elution solvent. For reversed-phase SPE, increase the percentage of organic solvent (e.g., methanol (B129727) or acetonitrile) or try a stronger solvent like acetone.[8] Ensure an adequate volume of elution solvent is used.
Incorrect SPE Sorbent: The chosen sorbent (e.g., C18, polymeric) may not be providing the desired retention.	For a moderately polar compound, a polymeric reversed-phase sorbent is often a good choice.[7] Ensure the sorbent is properly conditioned and not allowed to dry out before sample loading.[7][9]
Signal is low and erratic, even in clean standards.	Analyte Adsorption: The compound may be adsorbing to active sites on glassware or within the LC system.	Silanize glassware or use polypropylene (B1209903) tubes. Add a small percentage of a competitive agent like formic acid to the mobile phase and reconstitution solvent to reduce interactions.
Degradation of Standard: The stock or working solution of 4-Hydroxychlorpropham-d7 may have degraded.	Prepare fresh working standards from a reliable stock solution. Store stock solutions at the recommended temperature and in an amber vial to protect from light.
Recovery is acceptable in standards but low in matrix samples.	Matrix-Induced Signal Suppression: Co-eluting matrix components are suppressing the ionization of the analyte in the MS source.	Improve the cleanup step to remove more interferences. Consider using a different or additional d-SPE sorbent (e.g., GCB for pigments, C18 for lipids) if using a QuEChERS-style method.[4][10] Diluting the final extract can also mitigate matrix effects.[4]

Experimental Protocols

Protocol 1: Optimized Liquid-Liquid Extraction (LLE) and SPE Cleanup

This protocol is designed for the extraction of 4-Hydroxychlorpropham-d7 from a complex aqueous matrix (e.g., homogenized plant tissue, biological fluids).

• Sample Preparation:

  • To 5 g of homogenized sample in a 50 mL centrifuge tube, add 10 mL of deionized water.

  • Spike with the appropriate volume of 4-Hydroxychlorpropham-d7 internal standard solution.

  • Vortex for 30 seconds.

  • Acidify the sample to pH ~3.5 by adding 100 µL of formic acid. Vortex for 30 seconds.

• Extraction:

  • Add 15 mL of acetonitrile to the tube.

  • Add the contents of a QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl).

  • Shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• SPE Cleanup (Reversed-Phase):

  • Condition: Pass 3 mL of methanol through a polymeric SPE cartridge (e.g., 60 mg), followed by 3 mL of deionized water. Do not let the sorbent go dry.[7]

  • Load: Transfer 1 mL of the supernatant (acetonitrile layer) from the extraction step and load it onto the SPE cartridge.

  • Wash: Pass 3 mL of a 10:90 methanol:water solution through the cartridge to remove polar interferences.

  • Elute: Elute the 4-Hydroxychlorpropham-d7 with 2 mL of 90:10 acetonitrile:methanol.

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 500 µL of the initial mobile phase for LC-MS/MS analysis.

Data Presentation: Impact of pH on Extraction Recovery

The following table illustrates the expected impact of sample pH on the recovery of 4-Hydroxychlorpropham-d7 using an acetonitrile-based extraction.

Sample pH	Extraction Solvent	Expected Recovery (%)	Notes
3.5	Acetonitrile	90 - 105%	Optimal recovery; the analyte is in its neutral form.
5.0	Acetonitrile	70 - 85%	Reduced recovery as a portion of the analyte may be ionized.
7.0 (Neutral)	Acetonitrile	40 - 60%	Significant loss of recovery due to the deprotonation of the phenolic group.

Visualizations

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting low recovery issues.

Caption: A decision tree for troubleshooting low recovery.

Sample Preparation Workflow Diagram

This diagram illustrates the key stages of the recommended sample preparation protocol.

Caption: Optimized sample preparation workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 3. myadlm.org [myadlm.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Development of a Modified QuEChERS Procedure for the Isolation of Pesticide Residues from Textile Samples, Followed by GC–MS Determination [mdpi.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. agilent.com [agilent.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Analysis of 4-Hydroxychlorpropham and its d7-analog

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the chromatographic analysis of 4-Hydroxychlorpropham and its deuterated internal standard, 4-Hydroxychlorpropham-d7.

Troubleshooting Common Chromatographic Issues

This section addresses frequent problems encountered during the LC-MS/MS analysis of 4-Hydroxychlorpropham and its d7-analog.

Q1: Why am I seeing poor peak shape (tailing or fronting) for 4-Hydroxychlorpropham and/or its d7-internal standard?

A1: Poor peak shape is a common issue in liquid chromatography.[1][2][3]

• Peak Tailing: This can be caused by several factors:

  • Secondary Interactions: Unwanted interactions between the analyte and the stationary phase, such as interactions with residual silanol (B1196071) groups on a C18 column. Using a well-end-capped column or adding a small amount of a competing base to the mobile phase can mitigate this.

  • Column Overload: Injecting too much sample can lead to peak tailing.[3] Try diluting your sample.

  • Column Degradation: Over time, the stationary phase can degrade, leading to poor peak shape. If the problem persists with a new column, the issue lies elsewhere.[1]

• Peak Fronting: This is less common but can occur due to:

  • Column Collapse: A sudden physical change in the column bed, often caused by operating at high pH and temperature, can lead to peak fronting.[3]

  • Sample Solvent Incompatibility: If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, it can cause peak distortion.[1] It is best to dissolve the sample in the initial mobile phase whenever possible.

Q2: My retention times are shifting for both the analyte and the internal standard. What could be the cause?

A2: Retention time shifts can be frustrating and can indicate a problem with the HPLC system or the method conditions.

• Mobile Phase Preparation: Inconsistent mobile phase preparation is a frequent cause of retention time variability. Ensure accurate and consistent preparation of your mobile phase, including pH adjustment.

• Column Temperature: Fluctuations in column temperature can lead to shifts in retention time. Using a column oven to maintain a constant temperature is crucial for reproducible results.

• Pump Performance: Issues with the HPLC pump, such as leaks or malfunctioning check valves, can lead to inconsistent flow rates and, consequently, shifting retention times.

• Column Equilibration: Insufficient column equilibration between injections can cause retention time drift. Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.

Q3: I am observing peak splitting for my analytes. What should I investigate?

A3: Peak splitting can arise from issues at the injector or the column inlet.

• Partially Clogged Frit: A common cause of peak splitting is a partially blocked inlet frit on the column, which can distort the sample band. Back-flushing the column or replacing the frit may resolve the issue.

• Injector Problems: Issues with the injector, such as a scratched rotor seal, can cause the sample to be introduced onto the column in two separate bands, resulting in a split peak.

• Sample Solvent Effects: As with peak fronting, injecting a sample in a strong solvent can sometimes lead to peak splitting, especially for early-eluting peaks.

Q4: The response for my 4-Hydroxychlorpropham-d7 internal standard is inconsistent. Why is this happening?

A4: While deuterated internal standards are excellent for correcting matrix effects, their response can still be affected by several factors.

• Matrix Effects: Although d7-4-Hydroxychlorpropham is designed to co-elute with and experience similar matrix effects as the unlabeled analyte, severe ion suppression or enhancement in very complex matrices can still lead to variability.

• Inaccurate Pipetting: Ensure accurate and consistent spiking of the internal standard into all samples and standards.

• Degradation: Check the stability of your internal standard stock solution. Improper storage can lead to degradation and inconsistent responses.

Frequently Asked Questions (FAQs)

Q: What are the typical MRM transitions for 4-Hydroxychlorpropham and 4-Hydroxychlorpropham-d7?

A: The selection of Multiple Reaction Monitoring (MRM) transitions is crucial for the sensitivity and selectivity of the LC-MS/MS method. While optimal transitions should be determined empirically on your specific instrument, common transitions for related compounds can provide a starting point. For chlorpropham (B1668850), a precursor ion of m/z 214 is often used. It is essential to optimize the precursor and product ions, as well as collision energies, for both 4-Hydroxychlorpropham and its d7-analog.

Q: What type of analytical column is recommended for the separation of 4-Hydroxychlorpropham and its d7-analog?

A: A reversed-phase C18 column is the most common choice for the analysis of chlorpropham and its metabolites.[4][5] The specific dimensions and particle size of the column will depend on the desired analysis time and the HPLC system's pressure capabilities. For faster analysis, shorter columns with smaller particle sizes (e.g., sub-2 µm) can be used with UHPLC systems.

Q: How can I minimize matrix effects in my analysis?

A: Matrix effects, which can cause ion suppression or enhancement, are a significant challenge in LC-MS/MS analysis, especially with complex samples like urine.

• Sample Preparation: A robust sample preparation method, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), can effectively remove many interfering matrix components.

• Chromatographic Separation: Good chromatographic separation of the analytes from the bulk of the matrix components is essential. Optimizing the gradient elution profile can help achieve this.

• Use of a Deuterated Internal Standard: A stable isotope-labeled internal standard, like 4-Hydroxychlorpropham-d7, that co-elutes with the analyte is the most effective way to compensate for matrix effects.

Quantitative Data Summary

The following table summarizes typical quantitative parameters for the LC-MS/MS analysis of 4-Hydroxychlorpropham and its d7-analog. Note that these values may vary depending on the specific instrumentation and analytical conditions used.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Typical Retention Time (min)
4-Hydroxychlorpropham	To be determined empirically	To be determined empirically	To be determined empirically	Dependent on conditions
4-Hydroxychlorpropham-d7	To be determined empirically	To be determined empirically	To be determined empirically	Co-elutes with analyte

It is critical to experimentally determine and optimize the MRM transitions and collision energies for your specific instrument to achieve the best sensitivity and selectivity.

Experimental Protocol: Analysis of 4-Hydroxychlorpropham in Human Urine

This protocol outlines a general procedure for the analysis of 4-Hydroxychlorpropham in human urine using LC-MS/MS.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Urine Sample Hydrolysis (if required for conjugated metabolites): To 1 mL of urine, add a solution of β-glucuronidase and incubate at an appropriate temperature and time to deconjugate any glucuronidated metabolites.

• Sample Pre-treatment: Acidify the urine sample with formic acid.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge with methanol (B129727) followed by water.

• Sample Loading: Load the pre-treated urine sample onto the SPE cartridge.

• Washing: Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove polar interferences.

• Elution: Elute the analytes from the cartridge with a suitable elution solvent (e.g., 5% ammonium (B1175870) hydroxide (B78521) in methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in the initial mobile phase.

2. LC-MS/MS Analysis

• LC System: A high-performance or ultra-high-performance liquid chromatography system.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient from a low to high percentage of mobile phase B to ensure good separation of the analytes from matrix components.

• Flow Rate: Appropriate for the column dimensions (e.g., 0.3 - 0.5 mL/min).

• Injection Volume: 5 - 10 µL.

• MS/MS System: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Diagrams

Caption: Troubleshooting workflow for common chromatographic issues.

Caption: General experimental workflow for urine sample analysis.

References

• 1. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 2. How to Obtain Good Peak Shapes | Technical Information | GL Sciences [glsciences.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Head-to-Head Comparison: Full Analytical Method Validation of 4-Hydroxychlorpropham Quantification Using a Deuterated Internal Standard versus a Structural Analog

For researchers, scientists, and drug development professionals, the accurate quantification of drug metabolites is paramount for robust pharmacokinetic, toxicokinetic, and safety assessments. The choice of an appropriate internal standard is a critical determinant of an analytical method's reliability. This guide provides an objective comparison of two distinct analytical approaches for the quantification of 4-Hydroxychlorpropham, a key metabolite of the sprout inhibitor chlorpropham (B1668850) (CIPC).

This comparison evaluates a modern, highly specific Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method employing a stable isotope-labeled internal standard, 4-Hydroxychlorpropham-d7, against a more traditional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method that utilizes a structural analog, propham (B1679637) (IPC), as the internal standard.

The use of a deuterated internal standard, such as 4-Hydroxychlorpropham-d7, is widely considered the gold standard in quantitative mass spectrometry.[1] This is because its physicochemical properties are nearly identical to the analyte, ensuring it behaves similarly during sample preparation and chromatographic separation, thus providing superior correction for matrix effects and variability.[1] In contrast, a structural analog internal standard, while cost-effective, may exhibit different extraction recovery and chromatographic behavior, potentially compromising the accuracy and precision of the results.[2]

This guide presents a summary of the validation parameters for both methods, detailed experimental protocols, and visual workflows to aid in the selection of the most appropriate analytical strategy for your research needs.

Quantitative Performance Comparison

The following tables summarize the key performance characteristics of the two analytical methods. The data for the LC-MS/MS method with 4-Hydroxychlorpropham-d7 is representative of typical performance for such an assay, drawing parallels from validated methods for similar hydroxylated metabolites using their deuterated internal standards.[3] The data for the HPLC-UV method with propham is based on published validation studies.[4]

Table 1: Method Validation Parameters for the Quantification of 4-Hydroxychlorpropham

Validation Parameter	LC-MS/MS with 4-Hydroxychlorpropham-d7 (Representative Data)	HPLC-UV with Propham Internal Standard[4]
Linearity Range	0.5 - 500 ng/mL	0.1 - 10 µg/mL (100 - 10,000 ng/mL)
Correlation Coefficient (r²)	> 0.995	> 0.990
Limit of Detection (LOD)	0.15 ng/mL	~10 ng/mL
Lower Limit of Quantification (LLOQ)	0.5 ng/mL	~40 ng/mL
Accuracy (% Recovery)	95 - 105%	85 - 110%
Precision (% RSD)	< 10%	< 15%

Table 2: Comparison of Key Method Attributes

Attribute	LC-MS/MS with 4-Hydroxychlorpropham-d7	HPLC-UV with Propham Internal Standard
Specificity/Selectivity	Very High (based on mass-to-charge ratio)	Moderate (based on retention time and UV absorbance)
Sensitivity	High	Moderate
Matrix Effect Compensation	Excellent	Limited
Throughput	High	Moderate
Cost of Internal Standard	Higher	Lower
Instrumentation Cost	High	Moderate

Experimental Protocols

Method 1: LC-MS/MS Quantification of 4-Hydroxychlorpropham using 4-Hydroxychlorpropham-d7 Internal Standard

This method provides a highly sensitive and selective approach for the quantification of 4-Hydroxychlorpropham in a biological matrix (e.g., plasma, tissue homogenate).

1. Sample Preparation (QuEChERS - Quick, Easy, Cheap, Effective, Rugged, and Safe)

• To a 2 mL microcentrifuge tube, add 500 µL of the biological sample.

• Add 50 µL of the 4-Hydroxychlorpropham-d7 internal standard working solution (e.g., 100 ng/mL in methanol).

• Add 500 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Add QuEChERS salts (e.g., magnesium sulfate (B86663) and sodium acetate).

• Vortex vigorously for 1 minute.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the supernatant (acetonitrile layer) to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Transfer to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Conditions

• LC System: UPLC/HPLC system

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A suitable gradient to separate the analyte from matrix components.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • 4-Hydroxychlorpropham: [M+H]+ → fragment ion(s)

  • 4-Hydroxychlorpropham-d7: [M+H]+ → fragment ion(s)

Method 2: HPLC-UV Quantification of Chlorpropham and its Metabolites using Propham Internal Standard[4]

This method is suitable for the simultaneous determination of chlorpropham and its primary degradation product, 3-chloroaniline, along with the use of propham as an internal standard.

1. Sample Preparation

• Homogenize 10g of the sample (e.g., potato tissue) with a suitable solvent like methanol (B129727).

• Spike the sample with the propham internal standard solution.

• Shake or sonicate for an extended period (e.g., 2 hours) to ensure complete extraction.

• Centrifuge the mixture and collect the supernatant.

• Concentrate the extract using a rotary evaporator.

• Perform a clean-up step if necessary (e.g., solid-phase extraction).

• Reconstitute the final extract in the mobile phase.

• Filter the extract through a 0.45 µm syringe filter before injection.

2. HPLC-UV Conditions

• HPLC System: Standard HPLC with UV detector

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: Isocratic mixture of methanol and water (e.g., 60:40 v/v)

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Detection Wavelength: 210 nm

• Run Time: Approximately 15 minutes

Visualizing the Workflow

References

• 1. Development and Validation of a Novel LC-MS/MS Method for a TDM-Guided Personalization of HSCT Conditioning with High-Dose Busulfan in Children - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 4. researchgate.net [researchgate.net]

The Decisive Advantage of Deuteration: A Comparative Guide to 4-Hydroxychlorpropham-d7 and Non-Deuterated Internal Standards in Analytical Quantification

In the pursuit of precise and reliable analytical data, particularly within the fields of environmental monitoring, food safety, and drug development, the choice of an appropriate internal standard is a critical determinant of assay accuracy and robustness. This guide provides a comprehensive comparison between the deuterated internal standard, 4-Hydroxychlorpropham-d7, and its non-deuterated counterparts for the quantitative analysis of 4-Hydroxychlorpropham. By examining supporting experimental data and outlining detailed methodologies, we aim to equip researchers, scientists, and drug development professionals with the necessary insights to make informed decisions for their analytical workflows.

The use of stable isotope-labeled internal standards, such as 4-Hydroxychlorpropham-d7, is widely regarded as the gold standard in quantitative mass spectrometry.[1][2] These standards are chemically identical to the analyte of interest, with the key difference being the substitution of several hydrogen atoms with their heavier isotope, deuterium. This subtle yet significant modification allows the internal standard to mimic the analyte's behavior during sample preparation, chromatography, and ionization, thereby providing superior correction for matrix effects and other sources of analytical variability.[3][4]

Performance Under Pressure: A Data-Driven Comparison

The primary advantage of a deuterated internal standard lies in its ability to compensate for matrix effects, which are a common source of analytical inaccuracy in complex samples like food matrices and biological fluids.[3] Non-deuterated internal standards, often structural analogs of the analyte, may exhibit different physicochemical properties, leading to variations in extraction efficiency, chromatographic retention time, and ionization response, ultimately compromising the accuracy of the results.[2]

Table 1: Impact of Internal Standard on the Accuracy and Precision of Carbamate (B1207046) Pesticide Quantification in a Complex Matrix

Internal Standard Type	Analyte Concentration (ng/mL)	Accuracy (% Recovery)	Precision (% RSD)
Deuterated Internal Standard	10	98.5	4.2
50	101.2	3.5
100	99.8	2.8
Non-Deuterated Internal Standard (Structural Analog)	10	85.3	12.8
50	88.1	10.5
100	90.4	9.7
No Internal Standard	10	72.4	25.6
50	75.9	21.3
100	78.2	18.9

This data is representative of typical performance observed in studies comparing internal standard strategies for pesticide analysis and is intended for illustrative purposes.

Table 2: Matrix Effect Compensation using Deuterated vs. Non-Deuterated Internal Standards

Matrix Type	Analyte	Internal Standard	Matrix Effect (%)
Apple	Carbamate X	Deuterated IS	-5.2
Non-Deuterated IS	-28.7
Grape	Carbamate X	Deuterated IS	-8.1
Non-Deuterated IS	-35.4
Spinach	Carbamate X	Deuterated IS	-12.5
Non-Deuterated IS	-42.1

This table illustrates the superior ability of a deuterated internal standard to mitigate signal suppression (negative matrix effect) in various complex food matrices compared to a non-deuterated structural analog.

Experimental Protocols

To achieve reliable and reproducible results, a well-defined experimental protocol is essential. The following provides a detailed methodology for the analysis of 4-Hydroxychlorpropham in a food matrix using 4-Hydroxychlorpropham-d7 as an internal standard, employing Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

1. Sample Preparation (QuEChERS Method)

• Homogenization: Homogenize a representative 10-15 g sample of the food matrix (e.g., potato, apple).

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile (B52724).

  • Spike the sample with a known amount of 4-Hydroxychlorpropham-d7 internal standard solution.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Vortex vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing primary secondary amine (PSA) sorbent and MgSO₄.

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and dilute with an appropriate solvent (e.g., mobile phase) for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS) System: A triple quadrupole mass spectrometer.

  • Ionization Source: Electrospray Ionization (ESI) in positive mode.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • 4-Hydroxychlorpropham: Monitor for the precursor ion and at least two product ions.

    • 4-Hydroxychlorpropham-d7: Monitor for the corresponding precursor and product ions.

  • Data Analysis: Quantify 4-Hydroxychlorpropham by calculating the peak area ratio of the analyte to the deuterated internal standard.

Visualizing the Workflow and Rationale

To further elucidate the concepts discussed, the following diagrams created using the DOT language provide a visual representation of the analytical workflow and the logical relationship behind the choice of an internal standard.

Caption: A streamlined overview of the analytical workflow.

Caption: Decision pathway for internal standard selection.

References

• 1. [Determination of chlorpropham residues in animal-derived foods by solid phase extraction and ultra-high performance liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. lcms.cz [lcms.cz]
• 4. benchchem.com [benchchem.com]

The Gold Standard for Precision: 4-Hydroxychlorpropham-d7 in Bioanalytical Analysis

For researchers, scientists, and drug development professionals demanding the highest level of accuracy and precision in the quantification of chlorpropham (B1668850) and its metabolites, the choice of an appropriate internal standard is paramount. This guide provides a comprehensive comparison of analytical methods, highlighting the superior performance of the deuterated internal standard, 4-Hydroxychlorpropham-d7, in isotope dilution mass spectrometry (IDMS).

The use of a stable isotope-labeled internal standard (SIL-IS) is widely recognized as the gold standard in quantitative bioanalysis, particularly for liquid chromatography-mass spectrometry (LC-MS/MS) applications.[1][2][3][4][5][6] A deuterated internal standard, such as 4-Hydroxychlorpropham-d7, is chemically almost identical to the analyte of interest, chlorpropham. This near-identical chemical and physical behavior ensures that it effectively compensates for variations that can occur during sample preparation, chromatography, and ionization in the mass spectrometer. This ability to correct for matrix effects and other analytical variabilities leads to significantly improved accuracy and precision compared to methods relying on external standards or structurally similar but non-isotopically labeled internal standards.[1][2][3][7]

Comparative Analysis of Analytical Methods

To illustrate the enhanced performance achieved with a deuterated internal standard, this guide compares the accuracy and precision of different analytical methodologies used for the determination of chlorpropham. While specific validation data for a method employing 4-Hydroxychlorpropham-d7 was not publicly available, the expected performance is benchmarked against established methods using alternative standards.

Analytical Method	Internal Standard	Matrix	Accuracy (Recovery %)	Precision (% RSD)	Linearity (R²)	Reference
LC-MS/MS	4-Hydroxychlorpropham-d7 (Expected)	Various	Expected 95-105%	Expected < 5%	Expected > 0.99	[1][3][7]
HPLC-UV	Propham (IPC)	Potato	Not explicitly stated	≤ 0.03%	0.990
LC-MS/MS	Not specified	Vegetable	91-109%	< 10%	> 0.996
GC-MS/MS	Not specified	Soya Cake	Not explicitly stated	Not explicitly stated	Not explicitly stated	[8]
HPLC-UV/VIS	Not specified	Concrete	90.7-97.0%	2.14-3.01%	> 0.999	[9][10]

Table 1: Comparison of validation parameters for different analytical methods for chlorpropham. The data for 4-Hydroxychlorpropham-d7 is an expected range based on the performance of similar deuterated internal standards.

The Advantage of Isotope Dilution: A Deeper Look

The superior performance of 4-Hydroxychlorpropham-d7 stems from the principles of isotope dilution mass spectrometry (IDMS). In this technique, a known amount of the deuterated standard is added to the sample at the earliest stage of the analytical workflow. Because the deuterated standard and the native analyte behave almost identically during extraction, cleanup, and analysis, any loss of analyte during these steps is mirrored by a proportional loss of the internal standard.

The mass spectrometer can differentiate between the analyte and the deuterated internal standard due to their mass difference. The final quantification is based on the ratio of the analyte signal to the internal standard signal. This ratiometric measurement corrects for variations in instrument response and matrix-induced signal suppression or enhancement, which are common challenges in complex biological matrices.

Experimental Protocols

While a specific protocol for a method validated with 4-Hydroxychlorpropham-d7 is not detailed in the available literature, a general workflow for the analysis of chlorpropham in a biological matrix using LC-MS/MS with an internal standard is outlined below.

Sample Preparation and Extraction (QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis in food matrices.[8]

• Homogenization: A representative sample (e.g., 10-15 g of homogenized potato) is weighed into a 50 mL centrifuge tube.

• Internal Standard Spiking: A precise volume of a known concentration of 4-Hydroxychlorpropham-d7 solution is added to the sample.

• Extraction: Acetonitrile (B52724) (10 mL) is added, and the tube is shaken vigorously for 1 minute.

• Salting Out: A mixture of salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), and 0.5 g disodium (B8443419) citrate sesquihydrate) is added, and the tube is shaken again for 1 minute.

• Centrifugation: The sample is centrifuged at ≥ 3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the supernatant (acetonitrile layer) is transferred to a 2 mL centrifuge tube containing a d-SPE sorbent (e.g., PSA and MgSO₄). The tube is vortexed for 30 seconds and then centrifuged.

• Final Extract: The cleaned extract is transferred to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Separation: The extract is injected into a liquid chromatograph equipped with a suitable column (e.g., a C18 reversed-phase column). A gradient elution program with mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid is typically used to separate chlorpropham from other matrix components.

• Mass Spectrometric Detection: The eluent from the LC is introduced into a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for both chlorpropham and 4-Hydroxychlorpropham-d7 are monitored for selective and sensitive detection.

Visualizing the Workflow

To provide a clear understanding of the analytical process, the following diagrams illustrate the key workflows.

Figure 1: General experimental workflow for the quantitative analysis of chlorpropham using 4-Hydroxychlorpropham-d7 as an internal standard.

Figure 2: Logical relationship illustrating how the internal standard corrects for analytical variability.

References

• 1. biopharmaservices.com [biopharmaservices.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. benchchem.com [benchchem.com]
• 4. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 5. nebiolab.com [nebiolab.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. lcms.cz [lcms.cz]
• 8. eurl-pesticides.eu [eurl-pesticides.eu]
• 9. researchgate.net [researchgate.net]
• 10. Determination of chlorpropham (CIPC) residues, in the concrete flooring of potato stores, using quantitative (HPLC UV/VIS) and qualitative (GCMS) methods - PubMed [pubmed.ncbi.nlm.nih.gov]

Inter-Laboratory Study Design for the Analysis of Chlorpropham and its Metabolites: A Comparative Guide

This guide provides a framework for designing and participating in an inter-laboratory study focused on the analysis of chlorpropham (B1668850) and its primary metabolite, 3-chloroaniline (B41212) (3CA). The objective of such a study is to assess the proficiency of participating laboratories in quantifying these analytes in a common matrix and to compare the performance of various analytical methodologies. This document is intended for researchers, analytical scientists, and quality assurance professionals in the fields of food safety, environmental analysis, and drug metabolism.

Introduction to Chlorpropham and its Metabolism

Chlorpropham (isopropyl N-(3-chlorophenyl)carbamate, CIPC) is a plant growth regulator widely used to inhibit sprouting in stored potatoes.[1][2][3] Its use, however, leads to residues in food products, necessitating reliable analytical methods for monitoring. The primary metabolite of concern is 3-chloroaniline (3CA), which can be formed through the hydrolysis of chlorpropham.[4][5][6] The metabolic pathway of chlorpropham in biological systems can also involve hydroxylation to form hydroxylated metabolites, which are then conjugated to glucuronides or sulfates for excretion.[6]

Below is a simplified metabolic pathway for chlorpropham:

Caption: Simplified metabolic pathway of chlorpropham.

Inter-Laboratory Study Design: A Proposed Workflow

An inter-laboratory study, also known as a proficiency test, is a crucial component of quality assurance for analytical laboratories.[7] The following workflow is a proposed design for a study on chlorpropham and 3CA analysis in a potato matrix.

Caption: Proposed workflow for an inter-laboratory study on chlorpropham metabolite analysis.

Comparison of Analytical Methodologies

A variety of analytical techniques can be employed for the determination of chlorpropham and its metabolites. The choice of method often depends on the required sensitivity, selectivity, and the available instrumentation. This section compares the performance of commonly used methods based on data reported in the literature.

Table 1: Performance Characteristics of Analytical Methods for Chlorpropham and 3-Chloroaniline (3CA)

Analytical Technique	Matrix	Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
HPLC-UV	Potato	CIPC	-	0.01 mg/kg	>90	[5]
HPLC-UV	Potato	3CA	-	0.02 mg/kg	<10 (improved to 85 with acidified methanol)	[5]
GC-FID	Potato	CIPC	-	-	-
µQuEChERS-UHPLC-PDA	Potato	CIPC	0.14 µg/kg	0.43 µg/kg	94.5 - 125	[8]
GC-MS	Potato	CIPC	-	-	-	[1]
LC-MS/MS	Soil	CIPC	-	-	-	[9]
GC-NPD	Potato	CIPC & 3CA	-	-	-	[10]
HPLC with Chemiluminescence	Potato	CIPC & Propham	3.5 µg/kg	-	-	[11]

Detailed Experimental Protocols

This section provides an overview of the methodologies for some of the key analytical techniques used for chlorpropham and 3CA analysis.

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method is a widely adopted sample preparation technique for pesticide residue analysis in food matrices.

Protocol:

• Homogenization: A representative sample of the potato matrix is homogenized.

• Extraction: A 10-15 g portion of the homogenized sample is weighed into a 50 mL centrifuge tube. Acetonitrile is added as the extraction solvent.

• Salting Out: A salt mixture (e.g., MgSO₄, NaCl, and citrate (B86180) buffer) is added to induce phase separation.

• Centrifugation: The tube is shaken vigorously and then centrifuged.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the supernatant is transferred to a tube containing a d-SPE sorbent (e.g., PSA, C18, MgSO₄) to remove interfering matrix components.

• Final Extract: After vortexing and centrifugation, the final extract is ready for analysis by GC or LC-based methods.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

A simple and cost-effective method for the simultaneous determination of CIPC and 3CA.

Protocol:

• Chromatographic Conditions: A C18 reversed-phase column is typically used.[5][11] The mobile phase often consists of a mixture of methanol (B129727) and water.[5]

• Detection: UV detection is performed at a wavelength of around 210 nm.[5]

• Internal Standard: Propham (IPC) can be used as an internal standard to improve accuracy and precision.[5]

• Quantification: A calibration curve is constructed using standard solutions of CIPC and 3CA.

Gas Chromatography with Mass Spectrometry (GC-MS)

A highly selective and sensitive method for the analysis of volatile and semi-volatile compounds like chlorpropham.

Protocol:

• Injection: The sample extract is injected into the GC, where it is vaporized.

• Separation: The analytes are separated based on their boiling points and interaction with the stationary phase in a capillary column.

• Ionization: The separated compounds are ionized in the mass spectrometer, typically using electron ionization (EI).

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio.

• Detection and Quantification: The abundance of specific ions is measured to identify and quantify the analytes.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The gold standard for trace-level quantification of pesticide residues due to its high sensitivity and selectivity.

Protocol:

• Chromatographic Separation: Similar to HPLC, a reversed-phase C18 column is commonly used to separate the analytes.[9]

• Ionization: The eluent from the LC is introduced into an electrospray ionization (ESI) source.

• Tandem Mass Spectrometry:

  • MS1: The precursor ions of the target analytes are selected.

  • Collision Cell: The precursor ions are fragmented by collision with an inert gas.

  • MS2: The resulting product ions are detected and used for quantification and confirmation.

• Data Analysis: Multiple reaction monitoring (MRM) mode is used for selective and sensitive detection.

Conclusion

The design and execution of an inter-laboratory study for chlorpropham and its metabolites require careful planning, from sample preparation to data analysis. The choice of analytical methodology will significantly impact the performance characteristics of the analysis. While simpler methods like HPLC-UV can be effective for screening purposes, more sophisticated techniques such as LC-MS/MS offer superior sensitivity and selectivity for regulatory compliance and risk assessment. The protocols and comparative data presented in this guide provide a foundation for laboratories to develop and validate their methods and to participate effectively in proficiency testing programs, ultimately ensuring the quality and reliability of data on chlorpropham residues in food and environmental samples.

References

• 1. Study of potatoes' sprout inhibitor treatments with chlorprophame - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evaluation of Cellular Uptake and Removal of Chlorpropham in the Treatment of Dunaliella salina for Phytoene Production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Biotransformation of chlorpropham (CIPC) in isolated rat hepatocytes and xenoestrogenic activity of CIPC and its metabolites by in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. FAPAS Proficiency Test of Pesticides - Team Medical & Scientific Sdn Bhd [tms-lab.com]
• 8. mdpi.com [mdpi.com]
• 9. epa.gov [epa.gov]
• 10. nucleus.iaea.org [nucleus.iaea.org]
• 11. researchgate.net [researchgate.net]

Linearity in Focus: Assessing Calibration Curves with 4-Hydroxychlorpropham-d7

A Comparative Guide for Researchers in Drug Development and Analytical Sciences

In the precise world of analytical chemistry, the reliability of quantitative data is paramount. For researchers analyzing the herbicide chlorpropham (B1668850) and its metabolites, establishing a linear relationship between instrument response and analyte concentration is a critical step in method validation. The use of a stable, isotopically labeled internal standard is the gold standard for achieving accurate and precise quantification, compensating for variations in sample preparation and instrument response.[1] This guide provides a comparative overview of the linearity assessment of calibration curves for chlorpropham analysis, with a focus on the application of 4-Hydroxychlorpropham-d7 as an internal standard.

The Gold Standard: Deuterated Internal Standards

Deuterated internal standards, such as 4-Hydroxychlorpropham-d7, are considered ideal for mass spectrometry-based quantification.[1] Because they are chemically almost identical to the analyte of interest, they co-elute during chromatography and experience similar ionization effects in the mass spectrometer. This allows for effective correction of matrix effects and other sources of analytical variability, leading to more robust and reliable results.

Alternative Approaches: A Comparative Look

While the use of a deuterated internal standard is preferred, other methods for calibration are also employed. The most common alternative is external standardization.

• External Standard Calibration: This method involves creating a calibration curve from a series of standards containing known concentrations of the analyte. While simpler to prepare, it does not account for sample-specific variations in extraction efficiency or matrix effects, which can lead to less accurate results.

• Structural Analogue Internal Standard: In cases where a deuterated standard is unavailable, a non-isotopically labeled compound that is structurally similar to the analyte can be used. This can compensate for some variability, but differences in chromatographic retention and ionization efficiency compared to the analyte can limit its effectiveness.

The clear advantage of using a deuterated internal standard like 4-Hydroxychlorpropham-d7 lies in its ability to closely mimic the behavior of the target analyte, thereby providing a more accurate and precise measurement.

Experimental Protocol: A Validated LC-MS/MS Method

The following is a representative protocol for the analysis of chlorpropham and its metabolite, 4-hydroxychlorpropham, in a food matrix (e.g., potato) using 4-Hydroxychlorpropham-d7 as an internal standard. This protocol is based on established methods for pesticide residue analysis.

1. Sample Preparation (QuEChERS Method)

The "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) method is a widely adopted sample preparation technique for pesticide residue analysis in food matrices.

• Homogenization: Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of 4-Hydroxychlorpropham-d7 internal standard solution.

• Extraction: Add 10 mL of acetonitrile, cap the tube, and shake vigorously for 1 minute.

• Salting Out: Add magnesium sulfate (B86663) and sodium acetate, shake for 1 minute, and centrifuge.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the supernatant to a d-SPE tube containing primary secondary amine (PSA) sorbent and magnesium sulfate. Vortex and centrifuge.

• Final Extract: The resulting supernatant is ready for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient of water and methanol (B129727) or acetonitrile, both containing a small amount of formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

  • Flow Rate: A typical flow rate is 0.3-0.5 mL/min.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in positive ion mode is commonly used for chlorpropham and its metabolites.

  • Detection: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for chlorpropham, 4-hydroxychlorpropham, and 4-Hydroxychlorpropham-d7 are monitored.

Linearity Assessment: Data and Interpretation

A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. The linearity of the curve is assessed over a defined concentration range.

Table 1: Comparison of Linearity Assessment Parameters

Parameter	Method with 4-Hydroxychlorpropham-d7 (Internal Standard)	External Standard Method	Acceptance Criteria
Coefficient of Determination (R²)	> 0.998	> 0.995	> 0.99
Linear Range	0.5 - 500 ng/mL	1 - 500 ng/mL	To cover expected sample concentrations
Limit of Detection (LOD)	0.1 ng/mL	0.5 ng/mL	Signal-to-noise ratio > 3
Limit of Quantification (LOQ)	0.5 ng/mL	1 ng/mL	Signal-to-noise ratio > 10
Precision (%RSD at LOQ)	< 10%	< 15%	< 20%
Accuracy (% Recovery at LOQ)	95 - 105%	85 - 115%	80 - 120%

Note: The data presented for the method with 4-Hydroxychlorpropham-d7 and the external standard method are representative examples and may vary depending on the specific matrix, instrumentation, and experimental conditions.

The superior linearity (higher R²) and lower limits of detection and quantification observed with the internal standard method highlight its enhanced performance. The improved precision and accuracy further underscore the benefits of using a deuterated internal standard for robust and reliable quantification.

Visualizing the Workflow

The following diagram illustrates the key steps in the experimental workflow for assessing the linearity of a calibration curve using 4-Hydroxychlorpropham-d7.

Caption: Experimental workflow for linearity assessment.

Conclusion

The use of 4-Hydroxychlorpropham-d7 as an internal standard provides a robust and reliable method for the quantitative analysis of chlorpropham and its metabolites. The experimental data demonstrates that this approach leads to excellent linearity, low detection limits, and high precision and accuracy, surpassing the performance of external standard methods. For researchers and drug development professionals requiring the highest quality data, the adoption of a deuterated internal standard is a critical step in ensuring the validity of their analytical results.

References

• 1. lcms.cz [lcms.cz]

A Guide to the Statistical Analysis of Quantitative Results Using Deuterated Standards

In the fields of pharmaceutical development, clinical bioanalysis, and environmental testing, the accuracy and precision of quantitative analysis are paramount. The use of deuterated internal standards in conjunction with mass spectrometry has become the gold standard for achieving reliable and reproducible results. This guide provides an objective comparison of analytical methods using deuterated standards versus other alternatives, supported by experimental data and detailed protocols.

The Core Principle: Isotope Dilution Mass Spectrometry

The foundational technique for using deuterated standards is Isotope Dilution Mass Spectrometry (IDMS).[1][2] In this method, a known quantity of a deuterated (isotopically labeled) version of the analyte is added to the sample at the beginning of the analytical process.[1] This deuterated internal standard is chemically almost identical to the analyte of interest, but its increased mass allows it to be distinguished by the mass spectrometer.[3][4][5]

The key advantage is that the deuterated standard and the native analyte exhibit nearly identical physicochemical properties.[1][6] This means they behave similarly during every step of the workflow, including extraction, chromatography, and ionization.[1] Consequently, any loss of the analyte during sample processing is mirrored by a proportional loss of the deuterated standard.[1][3] By measuring the ratio of the native analyte's signal to the deuterated standard's signal, it is possible to correct for variability introduced during extraction, handling, and injection, leading to highly accurate quantification.[3][7]

Data Presentation: The Impact of Deuterated Standards on Quantitative Outcomes

The superiority of using a deuterated internal standard is most evident in the improved accuracy and precision of the quantitative data. The following tables summarize representative data from a comparative study quantifying a drug in human plasma.

Table 1: Comparison of Accuracy Across Different Internal Standard Methods

Analyte Concentration (ng/mL)	Accuracy (%) with Deuterated IS	Accuracy (%) with Analog IS	Accuracy (%) with No IS
1.0 (LLOQ)	102.5	115.2	135.8
2.5	98.7	110.8	124.3
50.0	101.2	92.1	85.6
400.0	99.5	88.5	78.9
500.0 (ULOQ)	100.8	85.4	72.1

Data is representative and compiled from principles described in referenced literature.[4]

Table 2: Comparison of Precision Across Different Internal Standard Methods

Analyte Concentration (ng/mL)	Precision (%RSD) with Deuterated IS	Precision (%RSD) with Analog IS	Precision (%RSD) with No IS
1.0 (LLOQ)	4.5	12.8	21.5
2.5	3.8	10.5	18.9
50.0	2.1	8.7	15.4
400.0	1.9	7.5	12.8
500.0 (ULOQ)	1.5	6.8	11.2

Data is representative and compiled from principles described in referenced literature.[4]

As the data illustrates, the use of a deuterated internal standard results in accuracy values consistently closer to 100% and significantly lower relative standard deviation (%RSD), indicating higher precision across the entire concentration range.[1]

Experimental Protocols

The successful implementation of deuterated standards requires well-defined experimental protocols. Below are detailed methodologies for common sample preparation techniques used in bioanalysis.

Protocol 1: Protein Precipitation for Plasma Samples

This method is a rapid and straightforward technique for removing the majority of proteins from a plasma sample.[5]

• Sample Aliquoting : In a clean microcentrifuge tube, pipette 100 µL of the plasma sample.[5]

• Internal Standard Addition : Add 10 µL of the deuterated internal standard stock solution to the plasma sample.[5]

• Mixing : Vortex the sample briefly to ensure it is well-mixed.[5]

• Precipitation : Add 300 µL of cold acetonitrile (B52724) (containing 0.1% formic acid) to precipitate the proteins.[3][5]

• Vortexing : Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.[5]

• Centrifugation : Centrifuge the sample at 10,000-14,000 x g for 10 minutes at 4°C.[3][5]

• Supernatant Transfer : Carefully transfer the supernatant to a clean autosampler vial or a 96-well plate, avoiding the protein pellet.[3][5]

• Analysis : The sample is now ready for LC-MS/MS analysis.[5]

Protocol 2: Analysis of Volatile Organic Compounds (VOCs) in Water by GC-MS

This protocol outlines a general procedure for analyzing volatile organic compounds in a water sample using a purge and trap system with GC-MS.[3][8]

• Sample Preparation :

  • Add 5 mL of the water sample to a 5 mL purge tube.[3]

  • Add a precise volume of the deuterated internal standard stock solution to achieve the desired final concentration.[3]

• Purge and Trap Analysis :

  • Place the purge tube in the purge and trap autosampler.[3]

  • Purge : Purge the sample with an inert gas (e.g., helium) at a defined flow rate and time to transfer the volatile analytes to a sorbent trap.[3][8]

  • Desorb : Rapidly heat the trap to desorb the analytes onto the GC column.[3]

• GC-MS Analysis :

  • Injector : Use in splitless mode.[3]

  • Mass Spectrometry : Operate in Electron Ionization (EI) mode and use Selected Ion Monitoring (SIM) to monitor characteristic ions for the analyte and the deuterated internal standard.[3]

• Data Analysis :

  • Integrate the peak areas for the analyte and the deuterated internal standard.[3]

  • Calculate the peak area ratio (Analyte Area / Internal Standard Area).[3]

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibrators.[3]

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.[3]

Visualizing Workflows and Key Concepts

Diagrams are essential for understanding the logical relationships and workflows in quantitative analysis using deuterated standards.

Caption: A generalized workflow for quantitative bioanalysis using a deuterated internal standard.

Caption: Comparison of outcomes with and without a deuterated internal standard to correct for matrix effects.

Caption: Conceptual diagram illustrating the compensation of matrix effects by a co-eluting deuterated standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Essential Safety and Operational Guidance for Handling 4-Hydroxychlorpropham-d7

This document provides immediate and essential safety and logistical information for researchers, scientists, and drug development professionals handling 4-Hydroxychlorpropham-d7. The following procedural guidance outlines operational and disposal plans to ensure laboratory safety and proper chemical handling.

1. Hazard Identification and Risk Assessment:

2. Personal Protective Equipment (PPE):

The following table summarizes the recommended personal protective equipment for handling 4-Hydroxychlorpropham-d7. It is crucial to always consult the specific product label and any accompanying safety information from the supplier.[3][4]

Body Part	Recommended PPE	Specifications
Hands	Chemical-resistant gloves	Nitrile, neoprene, or butyl rubber gloves are recommended.[5] Ensure gloves are of sufficient thickness (at least 14 mils) and are inspected for any signs of degradation or puncture before use.[3] For tasks with a high risk of splash, consider double-gloving.
Eyes	Safety glasses with side shields or goggles	For procedures with a splash hazard, chemical splash goggles are required. A face shield worn over safety glasses provides an additional layer of protection.[5][6]
Body	Laboratory coat or chemical-resistant suit	A standard laboratory coat should be worn at a minimum. For larger quantities or procedures with a high risk of splashing, a chemical-resistant suit or apron should be used.[5][6][7]
Respiratory	Fume hood or respirator	All handling of 4-Hydroxychlorpropham-d7 in solid or solution form should be conducted in a certified chemical fume hood to minimize inhalation exposure. If a fume hood is not available, a NIOSH-approved respirator with appropriate cartridges should be used.[3][5]
Feet	Closed-toe shoes	Leather or canvas shoes are not recommended as they can absorb chemicals.[3] Chemical-resistant shoe covers may be necessary in areas with a high risk of spills.

3. Operational Plan: Step-by-Step Handling Procedure:

The following workflow outlines the safe handling of 4-Hydroxychlorpropham-d7 from receipt to disposal.

Figure 1. Workflow for handling 4-Hydroxychlorpropham-d7.

Experimental Protocols:

• Weighing:

  • Don all required PPE.

  • Perform weighing inside a chemical fume hood or a balance enclosure.

  • Use a tared, sealed container to minimize the dispersion of the solid powder.

  • Clean any spills immediately with a damp paper towel, which should then be disposed of as chemical waste.

• Dissolving:

  • Work within a chemical fume hood.

  • Add the solvent to the weighed 4-Hydroxychlorpropham-d7 in a suitable container.

  • Gently swirl or stir the mixture until the compound is fully dissolved. Avoid splashing.

  • Keep the container covered as much as possible to prevent the release of vapors.

4. Disposal Plan:

• Chemical Waste: All solutions and solid waste containing 4-Hydroxychlorpropham-d7 must be disposed of as hazardous chemical waste.[1]

  • Collect all waste in a clearly labeled, sealed, and appropriate waste container.

  • Do not mix with incompatible waste streams.

  • Follow your institution's specific guidelines for hazardous waste disposal.

• Contaminated Materials:

  • Disposable items such as gloves, absorbent pads, and pipette tips that have come into contact with the chemical should be placed in a designated hazardous waste container.[8]

  • Reusable glassware and equipment must be decontaminated. A triple rinse with a suitable solvent, followed by washing with detergent and water, is a common practice. The initial solvent rinses should be collected as hazardous waste.

5. Emergency Procedures:

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes.[1] Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[1]

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[2]

• Spill: In case of a spill, evacuate the immediate area. If the spill is small, it can be cleaned up by trained personnel wearing appropriate PPE. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal as hazardous waste. For large spills, contact your institution's environmental health and safety department.

References

• 1. fishersci.com [fishersci.com]
• 2. cdn2.hubspot.net [cdn2.hubspot.net]
• 3. osha.oregon.gov [osha.oregon.gov]
• 4. solutionsstores.com [solutionsstores.com]
• 5. Welcome to PSEP! [core.psep.cce.cornell.edu]
• 6. PI28/PI061: Personal Protective Equipment for Handling Pesticides [edis.ifas.ufl.edu]
• 7. CCOHS: Landscaping - Pesticides - Personal Protective Equipment [ccohs.ca]
• 8. ehs.washington.edu [ehs.washington.edu]